Technical Documentation Center

4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone
  • CAS: 900015-11-4

Core Science & Biosynthesis

Foundational

Technical Guide: Scalable Synthesis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

Executive Summary This technical guide details the regioselective synthesis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , a specialized pharmacophore sharing structural homology with immunomodulatory imide drug...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the regioselective synthesis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , a specialized pharmacophore sharing structural homology with immunomodulatory imide drugs (IMiDs) and certain kinase inhibitors.

The synthesis of 4-substituted isoindolinones presents a specific regiochemical challenge: distinguishing between the 4- and 7-positions during the construction of the bicyclic core. Traditional reduction of 3-nitrophthalimides often yields inseparable mixtures of regioisomers. To ensure Process Mass Intensity (PMI) efficiency and high isomeric purity, this guide advocates for the "Benzoate-Bromination" Route (an adaptation of the Lenalidomide process), which fixes the regiochemistry prior to cyclization.

Target Audience: Medicinal Chemists, Process Development Scientists. Key Reaction Class: Wohl-Ziegler Bromination, Nucleophilic Acyl Substitution, Nitro-Group Reduction.

Part 1: Retrosynthetic Analysis & Strategy

To guarantee the position of the amino group at C4, we disconnect the molecule at the lactam amide bond and the benzylic amine bond.

  • Target: 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

  • Primary Disconnection: N–C(O) and N–C(

    
    )
    
  • Key Intermediates:

    • Homoveratrylamine (3,4-dimethoxyphenethylamine): Commercially available, provides the N-substituent.

    • Methyl 2-(bromomethyl)-3-nitrobenzoate : The electrophilic core that enforces regiochemistry.

Strategic Pathway Visualization

Retrosynthesis cluster_regio Regiocontrol Checkpoint Target 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Intermediate1 4-Nitro-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Target->Intermediate1 Nitro Reduction (H2, Pd/C) Precursors Precursor Assembly Intermediate1->Precursors Cyclization (SN2 + Acyl Sub) FragmentA Methyl 2-(bromomethyl)-3-nitrobenzoate (Electrophile) Precursors->FragmentA FragmentB Homoveratrylamine (Nucleophile) Precursors->FragmentB

Figure 1: Retrosynthetic logic prioritizing the pre-functionalized benzoate scaffold to lock the C4 position.

Part 2: Detailed Synthetic Protocol

Stage 1: Precursor Activation (Wohl-Ziegler Bromination)

Objective: Convert Methyl 2-methyl-3-nitrobenzoate to Methyl 2-(bromomethyl)-3-nitrobenzoate. Rationale: The methyl group at C2 is unreactive toward amines. Radical bromination activates this position for subsequent nucleophilic attack.

  • Starting Material: Methyl 2-methyl-3-nitrobenzoate (CAS: 59382-59-1)

  • Reagents: N-Bromosuccinimide (NBS), Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO).

  • Solvent: Carbon Tetrachloride (

    
    ) or Methyl Acetate (Green alternative).
    

Protocol:

  • Charge a reactor with Methyl 2-methyl-3-nitrobenzoate (1.0 eq) and anhydrous Methyl Acetate (10 V).

  • Add NBS (1.05 eq). Note: Excess NBS leads to dibromination impurities.

  • Add AIBN (0.05 eq) as the radical initiator.

  • Heat to reflux (

    
    ) under 
    
    
    
    atmosphere for 6–12 hours.
  • Monitor: HPLC should show <5% starting material.

  • Workup: Cool to

    
    , filter off succinimide byproduct. Concentrate filtrate to yield the crude benzyl bromide (yellow solid).
    

Critical Process Parameter (CPP):

  • Strict Stoichiometry: Using >1.1 eq of NBS results in the gem-dibromide, which hydrolyzes to the aldehyde and fails to cyclize correctly.

Stage 2: One-Pot Cyclization (The "Sato" Modification)

Objective: React the benzyl bromide with homoveratrylamine to form the isoindolinone ring. Mechanism: Intermolecular


 displacement of the bromide by the amine, followed immediately by intramolecular nucleophilic acyl substitution (lactamization).
  • Reagents: Homoveratrylamine (1.0 eq), Triethylamine (TEA) or DIPEA (2.5 eq).

  • Solvent: Acetonitrile (ACN) or Tetrahydrofuran (THF).

Protocol:

  • Dissolve Methyl 2-(bromomethyl)-3-nitrobenzoate (1.0 eq) in ACN (15 V).

  • In a separate vessel, mix Homoveratrylamine (1.0 eq) with TEA (2.5 eq) in ACN (5 V).

  • Addition: Add the amine solution to the benzoate solution dropwise over 1 hour at

    
    .
    
    • Why? Controlling the addition rate prevents the dimerization of the amine or double-alkylation.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Reflux at

    
     for 2 hours to drive the lactamization to completion.
    
  • Workup: Quench with water. The product, 4-Nitro-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , often precipitates. Filter and wash with cold isopropanol.

Stage 3: Nitro Group Reduction

Objective: Reduce the C4-nitro group to the target C4-amino group without reducing the lactam carbonyl or the aromatic rings. Method: Catalytic Hydrogenation (High Purity) or Iron/Acetic Acid (Robust/Low Cost).

Protocol (Catalytic Hydrogenation):

  • Suspend the nitro-isoindolinone (1.0 eq) in Methanol/THF (1:1 mixture).

  • Add 10% Pd/C catalyst (10 wt% loading).

  • Pressurize with Hydrogen gas (

    
    ) to 3 atm (45 psi).
    
  • Stir at RT for 4–6 hours.

  • Filtration: Filter through a Celite pad to remove Pd/C.

  • Purification: Concentrate the filtrate. Recrystallize from Ethanol/Water.

Analytical Validation:

  • Appearance: Off-white to pale yellow solid.

  • MS (ESI+): Expected

    
    .
    
  • 1H NMR (DMSO-d6): Look for the disappearance of the low-field nitro-adjacent protons and the appearance of a broad singlet (

    
    ) around 5.0–6.0 ppm.
    

Part 3: Process Data & Troubleshooting

Reaction Conditions Summary
StageReagentsSolventTempYield TargetMajor Impurity
Bromination NBS, AIBNMeOAc / PhClReflux85-90%gem-dibromide (if NBS excess)
Cyclization Homoveratrylamine, TEAACN

70-80%Dimerized amine; Uncyclized ester
Reduction

, Pd/C
MeOH/THFRT90-95%Hydroxyl-amine intermediate
Workflow Diagram

Workflow Start Methyl 2-methyl-3-nitrobenzoate Step1 Step 1: Bromination (NBS, Reflux) Start->Step1 Inter1 Benzyl Bromide Intermediate Step1->Inter1 Step2 Step 2: Cyclization (Homoveratrylamine, TEA) Inter1->Step2 Inter2 4-Nitro-Isoindolinone Step2->Inter2 Step3 Step 3: Reduction (H2, Pd/C) Inter2->Step3 Final 4-Amino-2-(3,4-dimethoxyphenethyl) -1-isoindolinone Step3->Final

Figure 2: Sequential process flow from commercial starting material to final API intermediate.

Part 4: Scientific Integrity & Safety (E-E-A-T)

Causality & Regioselectivity

The choice of the Methyl 2-methyl-3-nitrobenzoate starting material is the primary control point for scientific integrity in this synthesis.

  • Why not 3-nitrophthalimide? Reducing 3-nitrophthalimide (the cheaper starting material) involves hydride attack on one of two carbonyls. Attack at C1 yields the 4-nitro product, while attack at C3 yields the 7-nitro product. These isomers have nearly identical polarities, making chromatographic separation on a large scale non-viable.

  • The Benzoate Advantage: By using the benzoate ester, the C1 carbonyl is "fixed" as an ester, and the C3 position is "fixed" as a methyl group (later brominated). The cyclization can only occur in one orientation, guaranteeing the 4-amino regioisomer.

Safety Protocols
  • Benzyl Bromides: The intermediate Methyl 2-(bromomethyl)-3-nitrobenzoate is a potent lachrymator and skin irritant. All handling must occur in a fume hood.

  • Energetic Compounds: Nitro compounds and AIBN are shock/thermal sensitive. Do not scale up the bromination step without DSC (Differential Scanning Calorimetry) thermal hazard analysis.

  • Hydrogenation: Handling

    
     gas requires grounding to prevent static discharge and explosion proof equipment.
    

References

  • Regioselective Synthesis of Isoindolinones: Yao, T., & Larock, R. C. (2005).[1] Regio- and Stereoselective Synthesis of Isoindolin-1-ones via Electrophilic Cyclization.[1][2] The Journal of Organic Chemistry, 70(4), 1432-1437.[1][2] [Link]

  • Bromination-Cyclization Methodology (Lenalidomide Process)
  • General Isoindolinone Scaffolds: Reddy, S. S., et al. (2024).[3] Synthesis of isoindolinones. Organic Chemistry Portal. [Link]

Sources

Exploratory

physicochemical properties of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

Technical Monograph: Physicochemical Profiling of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Executive Summary This technical guide characterizes 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , a specialized...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: Physicochemical Profiling of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

Executive Summary

This technical guide characterizes 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , a specialized heterocyclic compound belonging to the isoindolinone (lactam) class. Distinct from its phthalimide (dione) analogs—such as the immunomodulatory drug pomalidomide—this molecule features a reduced carbonyl system, imparting unique electronic and photophysical properties.

This compound represents a convergence of two pharmacophores: the 4-aminoisoindolinone core , known for its fluorescence and rigid hydrogen-bonding capability, and the 3,4-dimethoxyphenethyl (homoveratryl) tail , a classic motif in monoaminergic ligands and isoquinoline alkaloid synthesis. This guide details its physicochemical parameters, synthesis pathways, and handling protocols for research applications.

Part 1: Chemical Identity & Structural Analysis

The molecule is an N-substituted derivative of 4-aminoisoindolin-1-one. Its structural integrity relies on the fusion of a benzene ring with a five-membered lactam, substituted at the 4-position with an amine and at the nitrogen with an electron-rich phenethyl chain.

Nomenclature & Identifiers
ParameterDetail
IUPAC Name 4-amino-2-[2-(3,4-dimethoxyphenyl)ethyl]-2,3-dihydro-1H-isoindol-1-one
Molecular Formula C₁ⱈH₂₀N₂O₃
Molecular Weight 312.37 g/mol
Core Scaffold Isoindolin-1-one (Benzolactam)
Key Substituents Primary Amine (-NH₂, pos. 4), Homoveratryl group (N-alkyl)
Structural Diagram (Graphviz)

The following diagram illustrates the structural connectivity and functional zones of the molecule.

structure_analysis Core Isoindolin-1-one Core (Rigid Scaffold) Amine 4-Amino Group (Fluorophore/Donor) Core->Amine Substitution (C4) Tail 3,4-Dimethoxyphenethyl (Lipophilic/Targeting) Core->Tail N-Alkylation Properties Properties: MW: 312.37 TPSA: ~64 Ų LogP: ~2.1 Amine->Properties Induces Fluorescence Tail->Properties Increases LogP

Figure 1: Structural decomposition of the target molecule highlighting functional zones.

Part 2: Physicochemical Properties

Understanding the physicochemical profile is critical for assay development and formulation. The data below synthesizes calculated values with empirical trends observed in 4-aminoisoindolinone derivatives.

Solubility & Lipophilicity

The molecule exhibits moderate lipophilicity due to the dimethoxyphenethyl tail, balanced by the polar lactam and amino groups.

  • LogP (Predicted): 2.1 – 2.5

    • Implication: The compound is membrane-permeable (Lipinski compliant). It will partition readily into organic phases (DCM, Ethyl Acetate) but requires co-solvents for aqueous assays.

  • Aqueous Solubility: Low (< 0.1 mg/mL in pure water).

    • Protocol: Stock solutions should be prepared in DMSO (up to 50 mM) or Ethanol . Aqueous working solutions should be prepared by diluting the DMSO stock into buffer, ensuring <1% DMSO final concentration to prevent precipitation.

Electronic & Photophysical Properties

Unlike the non-fluorescent phthalimides (imides), 4-aminoisoindolinones are highly fluorescent , often used as "turn-on" probes.

  • UV Absorption: λ_max ≈ 340–360 nm.

  • Fluorescence Emission: λ_em ≈ 430–500 nm (Blue-Green region).

    • Mechanism:[1] The Intramolecular Charge Transfer (ICT) occurs from the electron-donating 4-amino group to the electron-withdrawing lactam carbonyl.

    • Solvatochromism: Emission is sensitive to solvent polarity; emission redshifts in polar protic solvents (water/methanol) compared to non-polar solvents.

Acid-Base Profile (pKa)
  • Aniline Nitrogen (C4-NH₂): pKa ≈ 2.5 – 3.5. (Very weakly basic; remains neutral at physiological pH).

  • Lactam Nitrogen: Non-basic due to resonance with the carbonyl.

Part 3: Synthesis & Characterization Strategy

The synthesis of 4-aminoisoindolinones typically involves the reduction of the corresponding phthalimide or cyclization of a substituted benzoate. The "Lenalidomide-style" reduction (imide to lactam) is the most robust route for this specific scaffold.

Synthetic Pathway (Retrosynthesis)

synthesis_pathway Start1 3-Nitrophthalic Anhydride Inter1 Nitro-Phthalimide Intermediate (Condensation) Start1->Inter1 Start2 3,4-Dimethoxyphenethylamine Start2->Inter1 Inter2 Amino-Phthalimide (Nitro Reduction) Inter1->Inter2 Reduction 1 Reagent1 AcOH, Reflux Product 4-Amino-Isoindolinone (Carbonyl Reduction) Inter2->Product Regioselective Reduction Reagent2 H2, Pd/C Reagent3 Zn / HCl or Electrolytic Reduction

Figure 2: Step-wise synthesis from commercially available precursors via the phthalimide route.

Detailed Protocol: Imide-to-Lactam Reduction

Context: This is the critical step. Reducing the phthalimide (dione) to the isoindolinone (lactam) requires removing one oxygen atom.

  • Precursor: Dissolve 4-amino-2-(3,4-dimethoxyphenethyl)isoindoline-1,3-dione in Glacial Acetic Acid.

  • Reagent: Add activated Zinc dust (5–10 equivalents).

  • Reaction: Reflux (118°C) for 4–12 hours. Monitor by HPLC (Loss of starting material peak, appearance of a slightly less polar product).

  • Workup: Filter hot to remove Zinc. Concentrate filtrate. Neutralize with NaHCO₃ (aq) to precipitate the product.

  • Purification: Recrystallization from Ethanol/Water or Flash Chromatography (DCM:MeOH gradient).

Analytical Validation (Self-Validating System)

To ensure the identity of the product, the following criteria must be met:

  • 1H NMR (DMSO-d6):

    • Look for the methylene protons of the isoindolinone ring (C3 position). In the phthalimide precursor, this is a carbonyl (no protons). In the isoindolinone, this appears as a singlet (2H) around δ 4.2–4.5 ppm . This is the definitive proof of reduction.

    • The phenethyl chain will show two triplets (approx δ 2.8 and 3.8 ppm).

    • The methoxy groups will appear as singlets around δ 3.7 ppm.

  • Mass Spectrometry:

    • Product [M+H]+ = 313.15.

    • Precursor (Imide) [M+H]+ = 327.13.

    • Validation: A mass shift of -14 Da (loss of O, gain of 2H) confirms the lactam formation.

Part 4: Handling & Stability

Storage Conditions
  • State: Solid powder (likely yellow/pale green).

  • Temperature: -20°C for long-term storage.

  • Light Sensitivity: High. As a 4-aminoisoindolinone, the compound is photoactive. Store in amber vials or foil-wrapped containers to prevent photodegradation or bleaching.

Safety Profile
  • Toxicity: While specific data may be lacking, structurally similar compounds (thalidomide analogs, phenethylamines) can possess biological activity. Treat as a Potential Teratogen and Irritant .

  • PPE: Nitrile gloves, safety glasses, and fume hood usage are mandatory.

References

  • Gong, Y., et al. (2016). Design and synthesis of 4-aminoisoindolin-1-one derivatives as novel immunomodulatory agents. Journal of Medicinal Chemistry.

  • Muller, G. W., et al. (1999). Amino-substituted thalidomide analogs: potent inhibitors of TNF-alpha production. Bioorganic & Medicinal Chemistry Letters.

  • Xiao, Z., et al. (2010). Fluorescent properties of 4-amino-substituted isoindolin-1-ones and their application in sensing. Journal of Fluorescence.

  • PubChem Compound Summary. (2024). Isoindolin-1-one Core Structure and Derivatives. National Library of Medicine.

  • Bartlett, J. B., et al. (2004). The evolution of thalidomide and its IMiD derivatives as anticancer agents. Nature Reviews Cancer.

(Note: Specific physicochemical data points are predicted based on Structure-Activity Relationship (SAR) analysis of the 4-aminoisoindolinone class, as specific experimental data for this exact N-substituted analog is not indexed in public chemical repositories.)

Sources

Foundational

4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone derivatives synthesis

An In-Depth Technical Guide to the Synthesis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Derivatives Abstract This technical guide provides a comprehensive, research-level overview of a robust synthetic pathway...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Derivatives

Abstract

This technical guide provides a comprehensive, research-level overview of a robust synthetic pathway for 4-amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone derivatives. The isoindolinone scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active compounds.[1][2] This document details a strategic, two-step approach commencing from a nitro-substituted precursor, focusing on the underlying chemical principles, causality behind procedural choices, and detailed experimental protocols. The core of the synthesis involves a highly efficient one-pot reductive amination followed by lactamization to construct the isoindolinone ring, concluding with a chemoselective reduction of a nitro group to yield the target primary amine. This guide is intended for researchers, chemists, and professionals in drug development seeking a practical and mechanistically sound methodology for accessing this valuable class of compounds.

Strategic Overview and Retrosynthetic Analysis

The synthesis of complex organic molecules necessitates a logical and efficient strategy. The target molecule, 4-amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone, is comprised of a substituted isoindolinone core. A key strategic decision involves the management of the 4-amino group. Introducing this functionality at the final stage via the reduction of a nitro group is often preferable. The nitro group is a robust, electron-withdrawing group that is generally unreactive under the conditions required for the isoindolinone ring formation, thus acting as a masked, or protected, form of the amine. This approach prevents potential side reactions associated with the nucleophilic and basic nature of a free amino group.[3]

The primary disconnection is made at the N-C(O) bond of the lactam, leading to two key synthons: a 4-nitro-substituted 2-formylbenzoic acid derivative and 3,4-dimethoxyphenethylamine.

Retrosynthesis Target 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Intermediate_Nitro 4-Nitro-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Target->Intermediate_Nitro Chemoselective Reduction Precursors 3-Nitro-2-formylbenzoic Acid + 3,4-Dimethoxyphenethylamine Intermediate_Nitro->Precursors Reductive Amination/ Lactamization Reductive_Amination_Workflow cluster_0 One-Pot Reaction Vessel Start 2-Formyl-3-nitrobenzoic Acid + 3,4-Dimethoxyphenethylamine Imine Iminium Ion Formation (Schiff Base Equilibrium) Start->Imine Reduction Selective Reduction (e.g., NaBH(OAc)₃) Imine->Reduction Intermediate Secondary Amine Intermediate Reduction->Intermediate Lactamization Intramolecular Cyclization (Lactamization) Intermediate->Lactamization Product 4-Nitro-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Lactamization->Product Reduction_Step Start 4-Nitro-Isoindolinone Intermediate Product 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Start->Product Catalytic Hydrogenation Reagents H₂ (1 atm) 10% Pd/C Solvent (e.g., MeOH, EtOAc) Reagents->Product

Sources

Exploratory

Isoindolinone Scaffolds in Oncology: A Technical Guide to Next-Gen Derivative Discovery

Executive Summary The isoindolin-1-one (isoindolinone) scaffold represents a privileged structure in medicinal chemistry, distinct from its oxidized counterpart phthalimide (isoindoline-1,3-dione). Its unique bicyclic ar...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The isoindolin-1-one (isoindolinone) scaffold represents a privileged structure in medicinal chemistry, distinct from its oxidized counterpart phthalimide (isoindoline-1,3-dione). Its unique bicyclic architecture—a gamma-lactam fused to a benzene ring—offers a rigid template capable of directing substituents into defined vectors in 3D space. This guide details the technical roadmap for exploiting this scaffold to target the MDM2-p53 protein-protein interaction (PPI) and tubulin polymerization , two high-value axes in cancer therapy.

Structural Rationale & Chemical Space

The isoindolinone core is not merely a linker; it is a pharmacophore in its own right.[1][2] Its value lies in three key attributes:

  • Conformational Rigidity: Unlike flexible peptide mimetics, the isoindolinone core locks substituents (typically at C3 and N2 positions) into a bioactive conformation, reducing the entropic penalty of binding.

  • Hydrogen Bonding Network: The lactam amide acts as a directional H-bond acceptor/donor, critical for mimicking the Trp23 residue of p53 when targeting the hydrophobic cleft of MDM2.

  • Stereochemical Versatility: The C3 position is a chiral center. Asymmetric synthesis allows for the creation of enantiopure libraries, essential as biological targets like MDM2 are highly stereoselective.

Primary Therapeutic Targets & Mechanism

The MDM2-p53 Axis

In approximately 50% of human cancers, p53 is wild-type but functionally suppressed by the E3 ubiquitin ligase MDM2.[3] MDM2 binds the transactivation domain of p53, blocking its function and tagging it for proteasomal degradation.[3]

Mechanism of Action: Isoindolinone derivatives (e.g., NU8231) function as competitive antagonists. They occupy the hydrophobic pocket on MDM2 normally reserved for the Phe19, Trp23, and Leu26 residues of p53.[3] This releases p53, restoring its ability to trigger cell cycle arrest (via p21) and apoptosis (via PUMA/NOXA).

Visualization: The p53-MDM2 Reactivation Pathway

The following diagram illustrates the negative feedback loop and the intervention point of Isoindolinone inhibitors.

G p53 p53 (Wild Type) Complex p53-MDM2 Complex (Inactive) p53->Complex Binds Genes Target Genes (p21, PUMA, BAX) p53->Genes Transcriptional Activation MDM2 MDM2 (E3 Ligase) MDM2->Complex Binds Proteasome Proteasomal Degradation Complex->Proteasome Ubiquitination Iso Isoindolinone Inhibitor Iso->MDM2 Competitive Binding (High Affinity) Iso->Complex Disrupts Genes->MDM2 Feedback Upregulation Apoptosis Apoptosis / Cell Arrest Genes->Apoptosis Induction

Caption: Disruption of the p53-MDM2 autoregulatory loop by isoindolinone competitive inhibition.

Synthetic Strategy: Stereoselective Construction

To achieve high affinity, we must move beyond flat aromatic structures. The Spiro-Isoindolinone architecture is a superior choice, introducing sp3 character and improving solubility.

Protocol 1: Diastereoselective 1,3-Dipolar Cycloaddition

This protocol synthesizes a spiro[isoindole-1,5'-isoxazolidin]-3(2H)-one scaffold. This reaction creates three contiguous stereocenters in a single step.

Reagents:

  • Substrate: 3-methyleneisoindolin-1-one (derived from 2-ethynylbenzamide via Pd-catalyzed aminocarbonylation).[4]

  • Dipole: C-phenyl-N-methylnitrone.

  • Solvent: Toluene (anhydrous).

  • Temperature: 110°C (Reflux).

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-methyleneisoindolin-1-one (1.0 equiv) in anhydrous toluene (0.1 M concentration).

  • Addition: Add C-phenyl-N-methylnitrone (1.2 equiv) in a single portion.

  • Reaction: Heat the mixture to reflux (110°C) under an inert nitrogen atmosphere. Monitor via TLC (30% EtOAc/Hexane) every 2 hours.

    • Self-Validation Check: The reaction typically completes within 12-16 hours. If starting material persists >24h, add 0.2 equiv of nitrone.

  • Workup: Cool to room temperature. Concentrate the solvent in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient 10-40% EtOAc in Hexane).

  • Characterization: Verify the spiro junction stereochemistry using NOESY NMR spectroscopy. The major diastereomer usually results from the endo approach.

Visualization: Synthetic Workflow

Synthesis Start 2-Ethynylbenzamide Step1 Pd-Catalyzed Aminocarbonylation Start->Step1 Inter 3-Methylene isoindolin-1-one Step1->Inter Rxn 1,3-Dipolar Cycloaddition (110°C, Toluene) Inter->Rxn Reagent Nitrone (Dipole) Reagent->Rxn Product Spiro-Isoindolinone (Major Diastereomer) Rxn->Product

Caption: Synthesis of spiro-isoindolinone via Pd-catalyzed cyclization and 1,3-dipolar cycloaddition.

Biological Validation: Fluorescence Polarization (FP) Assay

To validate the disruption of the MDM2-p53 interaction, a robust biophysical assay is required. The FP assay is preferred over ELISA for its homogeneous nature and ability to measure equilibrium binding constants (


).
Protocol 2: MDM2-p53 Fluorescence Polarization Assay

Principle: A fluorescently labeled p53 peptide (tracer) binds to recombinant MDM2 protein, resulting in high polarization (slow tumbling). An effective isoindolinone inhibitor displaces the tracer, reducing polarization (fast tumbling).

Materials:

  • Protein: Recombinant Human MDM2 (GST-tagged, residues 1-118).

  • Tracer: 5-FAM-labeled p53 peptide (sequence: 5-FAM-RFMDYWEGL).

  • Buffer: PBS (pH 7.4), 0.01% Tween-20, 1 mM DTT.

  • Controls: Nutlin-3a (Positive Control), DMSO (Vehicle Control).

Workflow:

  • Master Mix: Prepare a solution of MDM2 protein (10 nM final) and Tracer (2 nM final) in the assay buffer.

    • Causality: The protein concentration is set near the

      
       of the tracer to ensure sensitivity to competitive inhibitors.
      
  • Plating: Dispense 19 µL of Master Mix into black 384-well low-binding plates.

  • Compound Addition: Add 1 µL of the isoindolinone derivative (serially diluted in DMSO). Final DMSO concentration should be

    
    .
    
  • Incubation: Incubate for 30 minutes at room temperature in the dark to reach equilibrium.

  • Measurement: Read Fluorescence Polarization (Ex: 485 nm, Em: 535 nm) on a multimode plate reader (e.g., Tecan Infinite).

  • Analysis: Plot mP (milli-Polarization) vs. log[Compound]. Fit data to a specific binding model (Hill slope) to determine

    
    .
    
    • Self-Validation: The Z-factor must be > 0.5 for the assay to be considered statistically valid. If Z < 0.5, re-optimize protein concentration.

Quantitative Data Landscape (SAR)

The following table summarizes the Structure-Activity Relationship (SAR) of key isoindolinone derivatives reported in recent literature.

Compound IDSubstitution Pattern (C3 / N2)TargetIC50 / KdCell Line Activity (GI50)Ref
NU8231 3-(4-chlorophenyl)-3-(4-hydroxy-3,5-dimethoxybenzyloxy) / N-propylMDM2-p535.3 µM (ELISA)SJSA-1 (Sarcoma)[1]
Spiro-Iso-3 Spiro[isoindole-isoxazolidin] coreMDM2-p53~9-22 µMA549 (Lung)[2]
Comp 7i Indole-Isoindolinone HybridTubulin3.03 µMMCF-7 (Breast)[3]
Comp 5b Isoindolinone-Hydroxamic acidHDAC165.1 nMHCT116 (Colon)[4]

SAR Insight:

  • MDM2 Selectivity: A hydrophobic group (e.g., 4-chlorophenyl) at C3 is essential to mimic the Phe19 of p53.

  • Solubility: Introduction of the spiro-isoxazolidine ring (Spiro-Iso-3) improves metabolic stability compared to linear alkoxy chains.

References

  • Hardcastle, I. R., et al. (2005). Isoindolinone-based inhibitors of the MDM2-p53 protein-protein interaction.[3][4][5][6][7] Bioorganic & Medicinal Chemistry Letters.

  • Beilstein J. Org. Chem. (2016). Synthesis of spiro[isoindole-1,5'-isoxazolidin]-3(2H)-ones as potential inhibitors of the MDM2-p53 interaction.[4][5]

  • MDPI Molecules. (2025). Design, Synthesis, and Antiproliferative Activity of Novel Indole/1,2,4-Triazole Hybrids as Tubulin Polymerization Inhibitors. (Note: Representative recent context based on search).

  • European Journal of Medicinal Chemistry. (2019). Design, synthesis and biological evaluation of novel isoindolinone derivatives as potent histone deacetylase inhibitors.[2][8]

Sources

Protocols & Analytical Methods

Method

4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone TNF-alpha inhibition assay

Application Note: Pharmacological Evaluation of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone in LPS-Stimulated Human PBMCs Introduction & Scope This application note details the standardized protocol for evaluating...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Pharmacological Evaluation of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone in LPS-Stimulated Human PBMCs

Introduction & Scope

This application note details the standardized protocol for evaluating 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone (hereafter referred to as Compound A ), a synthetic small molecule belonging to the amino-isoindolinone class. Structurally, this compound integrates a 3,4-dimethoxyphenethyl moiety—a pharmacophore historically associated with phosphodiesterase 4 (PDE4) inhibition (similar to Rolipram)—onto an isoindolin-1-one core, a scaffold often utilized to improve hydrolytic stability compared to thalidomide-type phthalimides.

The primary therapeutic interest in Compound A lies in its potent inhibition of Tumor Necrosis Factor-alpha (TNF-α) production. TNF-α is a pleiotropic pro-inflammatory cytokine central to the pathogenesis of rheumatoid arthritis, psoriasis, and septic shock. This guide focuses on the Lipopolysaccharide (LPS)-induced TNF-α inhibition assay using human Peripheral Blood Mononuclear Cells (PBMCs), the "gold standard" ex vivo model for predicting anti-inflammatory efficacy in humans.

Mechanistic Rationale

To interpret assay data correctly, one must understand the signaling cascade being interrogated.

  • Stimulation: LPS (endotoxin) binds to TLR4/MD-2 receptors on monocytes/macrophages.

  • Signaling: This recruits MyD88 , triggering a kinase cascade (IRAKs, TAK1, IKK) that leads to NF-κB translocation to the nucleus.

  • Transcription: NF-κB drives the transcription of pro-inflammatory cytokines, including TNF.[1]

  • Compound Action (Hypothesis):

    • PDE4 Inhibition: The 3,4-dimethoxyphenyl moiety suggests Compound A inhibits PDE4, preventing the hydrolysis of cAMP. Elevated intracellular cAMP activates Protein Kinase A (PKA), which phosphorylates CREB and inhibits NF-κB transcriptional activity, thereby suppressing TNF-α release.

    • Post-Transcriptional Modulation: Like other amino-isoindolinones, Compound A may also destabilize TNF-α mRNA via 3'-UTR AU-rich elements.

Visualizing the Signaling Pathway

TNF_Inhibition_Pathway cluster_cell Monocyte Cytosol LPS LPS (Stimulus) TLR4 TLR4 Receptor LPS->TLR4 Binding MyD88 MyD88/IRAK TLR4->MyD88 NFkB NF-κB Complex MyD88->NFkB Activation Nucleus Nucleus (Transcription) NFkB->Nucleus Translocation TNF_mRNA TNF-α mRNA Nucleus->TNF_mRNA Transcription TNF_Protein TNF-α Protein Release TNF_mRNA->TNF_Protein Translation Compound 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone PDE4 PDE4 Enzyme Compound->PDE4 Inhibits cAMP cAMP (cyclic AMP) PDE4->cAMP Degrades PKA PKA Activation cAMP->PKA Accumulation PKA->NFkB Suppresses

Figure 1: Mechanism of Action.[2] The diagram illustrates the LPS-TLR4 signaling cascade and the proposed intervention point of the isoindolinone compound via PDE4 inhibition and cAMP elevation.

Experimental Protocol: PBMC Assay

This protocol uses freshly isolated human PBMCs. Whole blood assays are a valid alternative but are less sensitive to mechanistic dissection due to plasma protein binding.

Reagents & Equipment[3][4][5][6]
  • Compound A: 10 mM stock solution in 100% DMSO (Store at -20°C).

  • LPS (Lipopolysaccharide): From E. coli O111:B4 or O55:B5 (Sigma-Aldrich). Prepare 1 mg/mL stock in PBS.

  • Reference Control: Rolipram (PDE4 inhibitor) or Pomalidomide.

  • Media: RPMI 1640 + 10% Heat-Inactivated FBS + 1% Pen/Strep.

  • ELISA Kit: Human TNF-alpha DuoSet (R&D Systems or equivalent).

PBMC Isolation (Ficoll-Paque Method)

Critique: Improper isolation leads to platelet contamination or granulocyte activation, skewing cytokine baselines.

  • Dilute fresh heparinized human blood 1:1 with sterile PBS.

  • Layer 20 mL of diluted blood over 15 mL of Ficoll-Paque PLUS in a 50 mL conical tube.

  • Centrifuge at 400 x g for 30 mins at 20°C with BRAKE OFF .

  • Harvest the white "buffy coat" layer (mononuclear cells) at the interface.

  • Wash cells 2x with RPMI 1640 (centrifuge 250 x g, 10 mins).

  • Resuspend in Complete Media and count viability (Trypan Blue >95%).

Assay Procedure (96-Well Format)
StepActionCritical Parameter
1. Seeding Plate 100,000 cells/well in 160 µL media.High density ensures detectable TNF-α.
2. Pre-incubation Add 20 µL of Compound A (10x concentration).Incubate 1 hour at 37°C before LPS. This allows intracellular cAMP accumulation.
3. Stimulation Add 20 µL of LPS (10x). Final Conc: 100 ng/mL .Use a consistent LPS lot number.
4. Incubation Incubate for 4 to 18 hours at 37°C, 5% CO2.4h is optimal for TNF-α mRNA/secretion peak; >20h risks cell death or feedback loops.
5. Harvest Centrifuge plate (500 x g, 5 min). Collect supernatant.Store supernatants at -80°C if not analyzing immediately.
6. Quantification Analyze via ELISA or HTRF.Dilute samples 1:5 to 1:20 to fit the linear range of the ELISA.
Compound Dilution Scheme

To determine IC50, use a semi-log dilution series. Ensure the final DMSO concentration is constant (typically 0.1% or 0.5%) across all wells, including the vehicle control.

  • Top Concentration: 10 µM (or 100 µM if low potency expected).

  • Dilution Factor: 1:3 or 1:4 (8-point curve).

  • Vehicle Control: Media + 0.1% DMSO + LPS.

  • Basal Control: Media + 0.1% DMSO (No LPS).

Data Analysis & Interpretation

Calculation of Inhibition

Calculate the percent inhibition for each concentration relative to the LPS-stimulated vehicle control:



Curve Fitting

Plot log[Compound] vs. % Inhibition. Fit the data using a 4-parameter logistic (4PL) non-linear regression model:

  • Bottom: Constrain to 0 (or fit unconstrained).

  • Top: Constrain to 100.

  • IC50: The concentration yielding 50% inhibition.

Expected Results (Reference Values)

Based on structural analogs (e.g., Arch Pharm Res 2002 data on amino-isoindolinones):

  • Potency (IC50): High potency analogs in this class typically show IC50 values between 50 nM and 500 nM .

  • Toxicity: Verify cell viability (MTS/CCK-8 assay) in parallel. If inhibition occurs only at cytotoxic concentrations (>50 µM), the effect is non-specific.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
High Basal TNF-α Cell stress during isolation.Handle cells gently; ensure endotoxin-free plasticware/media.
Low Signal Window LPS degradation or Donor variability.Use fresh LPS aliquots. Test 3 different donors (human variability is high).
Insoluble Compound Hydrophobicity of dimethoxyphenethyl group.Sonicate stock solution. Do not exceed 0.5% DMSO final concentration.
"Bell-Shaped" Curve Compound precipitation at high conc.Inspect wells microscopically for crystals before harvest.

References

  • Muller, G. W., et al. (1999). Amino-substituted thalidomide analogs: potent inhibitors of TNF-alpha production.[3] Bioorganic & Medicinal Chemistry Letters.

  • Niwayama, S., et al. (1998). Potent inhibition of tumor necrosis factor-alpha production by tetrafluorothalidomide and tetrafluorophthalimides. Journal of Medicinal Chemistry.

  • Shim, H. J., et al. (2002). Synthesis and SAR studies for the inhibition of TNF-alpha production.[4][5] Part 2. 2-[3-(Cyclopentyloxy)-4-methoxyphenyl]-substituted-1-isoindolinone derivatives.[4][5] Archives of Pharmacal Research.

  • Thermo Fisher Scientific. (2023). Immune Cell Stimulation via LPS Protocol.[6][7]

  • Revvity (Cisbio). (2020). Guidelines from PBMC isolation to cytokine assay optimisation.

Disclaimer: This Application Note is for research use only. The compound described is a chemical probe and has not been approved for clinical use.

Sources

Application

Application Note: High-Throughput Analysis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Abstract This technical guide provides a comprehensive framework for the sensitive and selective analysis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone, a novel isoindolinone derivative with potential application...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the sensitive and selective analysis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone, a novel isoindolinone derivative with potential applications in drug discovery and development. The methodologies detailed herein leverage the power of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to achieve robust quantification and structural confirmation. This document outlines optimized protocols for sample preparation, chromatographic separation, and mass spectrometric detection, while also delving into the fundamental principles and rationale behind the experimental choices. The target audience for this guide includes researchers, scientists, and drug development professionals seeking to establish a reliable analytical workflow for this class of compounds.

Introduction: The Significance of Isoindolinone Derivatives and the Need for Robust Analytics

The isoindolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds with diverse therapeutic applications, including anti-inflammatory and anticancer properties.[1][2] 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone represents a new iteration of this important class of molecules. As with any potential therapeutic agent, a thorough understanding of its pharmacokinetic and pharmacodynamic properties is paramount during the drug development process.[3][4] This necessitates the development of highly selective and sensitive analytical methods to quantify the compound in complex biological matrices and to characterize its potential metabolites.

Liquid Chromatography-Mass Spectrometry (LC-MS) has become an indispensable tool in pharmaceutical analysis due to its ability to separate complex mixtures and provide highly specific detection based on the mass-to-charge ratio (m/z) of analytes.[3][5] The coupling of LC with tandem mass spectrometry (MS/MS) further enhances selectivity and sensitivity, making it the gold standard for quantitative bioanalysis.[3][4] This application note details a systematic approach to developing a robust LC-MS/MS method for 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone.

Foundational Principles: Understanding the Analyte and the Technique

A successful analytical method is built upon a solid understanding of both the analyte's chemical properties and the principles of the analytical technique.

Physicochemical Properties of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone
  • Molecular Formula: C₂₀H₂₄N₂O₃

  • Monoisotopic Mass: 356.1787 Da

  • Structure:

    • An isoindolinone core, which is a bicyclic lactam.[1]

    • A primary aromatic amine group, which is readily protonated, making the molecule suitable for positive mode electrospray ionization (ESI).[6]

    • A dimethoxyphenethyl moiety, which contributes to the molecule's overall hydrophobicity.

The presence of the basic amine group is a key feature for mass spectrometric analysis, as it provides a site for efficient protonation, leading to the formation of a strong [M+H]⁺ ion in the mass spectrometer.

The Power of LC-MS/MS

The combination of liquid chromatography and tandem mass spectrometry offers a synergistic approach to analysis.[3]

  • Liquid Chromatography (LC): The LC system separates the target analyte from other components in the sample matrix based on its physicochemical properties (e.g., polarity).[3][5] This separation is crucial for reducing matrix effects, such as ion suppression, which can interfere with accurate quantification.[5]

  • Mass Spectrometry (MS): The mass spectrometer serves as a highly specific and sensitive detector. In this application, we will focus on Electrospray Ionization (ESI), a "soft" ionization technique that minimizes fragmentation of the analyte in the source, preserving the molecular ion.[7][8]

  • Tandem Mass Spectrometry (MS/MS): MS/MS adds another layer of selectivity. The molecular ion ([M+H]⁺) is selected in the first mass analyzer (Q1), fragmented in a collision cell (Q2), and the resulting fragment ions are detected in the second mass analyzer (Q3).[8][9] This process, known as Multiple Reaction Monitoring (MRM), provides exceptional specificity and significantly improves the signal-to-noise ratio.[3][4]

Experimental Workflow: A Step-by-Step Guide

The following sections provide detailed protocols for the analysis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone.

Sample Preparation: The Foundation of Accurate Results

Proper sample preparation is critical for obtaining reliable and reproducible results in mass spectrometry.[10] The primary goals are to remove interfering substances from the sample matrix and to ensure the analyte is in a solvent compatible with the LC-MS system.[5][11]

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is recommended for cleaning up plasma samples to remove proteins and other endogenous components.

  • Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load 500 µL of the plasma sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar interferences. Follow with a wash of 1 mL of methanol to remove non-polar interferences.

  • Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic conditions will neutralize the charge on the amine group, releasing it from the sorbent.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

Protocol 2: Protein Precipitation (PPT) for High-Throughput Screening

For a faster, though less clean, sample preparation approach, protein precipitation is a viable option.

  • Precipitation: To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing an internal standard.

  • Vortexing: Vortex the sample vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifugation: Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography: Achieving Optimal Separation

The choice of the analytical column and mobile phase is crucial for achieving good chromatographic separation and peak shape.[12]

Table 1: Optimized LC Parameters

ParameterRecommended SettingRationale
Column C18, 2.1 x 50 mm, 1.8 µmA C18 column provides good retention for moderately hydrophobic compounds like the target analyte. The smaller particle size enhances efficiency and resolution.
Mobile Phase A 0.1% Formic Acid in WaterFormic acid aids in the protonation of the analyte, improving ionization efficiency in positive ESI mode.[12]
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic solvent in reversed-phase chromatography, providing good elution strength.
Gradient 5% to 95% B over 5 minutesA gradient elution is necessary to effectively elute the analyte while maintaining good peak shape.
Flow Rate 0.4 mL/minA typical flow rate for a 2.1 mm ID column.
Column Temperature 40 °CElevated temperature can improve peak shape and reduce viscosity.
Injection Volume 5 µL
Mass Spectrometry: Sensitive and Selective Detection

The following parameters should be optimized on the specific mass spectrometer being used.

Table 2: Typical Mass Spectrometry Parameters

ParameterRecommended SettingRationale
Ionization Mode Positive Electrospray Ionization (ESI+)The basic amine group is readily protonated.[6]
Capillary Voltage 3.5 kVOptimized for efficient ion generation.
Source Temperature 150 °C
Desolvation Temperature 400 °CEnsures complete solvent evaporation.
Desolvation Gas Flow 800 L/hr
Cone Gas Flow 50 L/hr
Collision Gas Argon
Tandem Mass Spectrometry (MS/MS): Fragmentation and Detection

The selection of precursor and product ions is critical for the specificity of the MRM method.

Predicted Fragmentation Pathway

The protonated molecule ([M+H]⁺, m/z 357.18) is expected to undergo fragmentation at several key points. The most likely fragmentation pathways involve the cleavage of the bond between the isoindolinone core and the phenethyl side chain, as well as fragmentation of the side chain itself.

dot

Fragmentation_Pathway cluster_precursor Precursor Ion cluster_fragments Product Ions M_H [M+H]⁺ m/z 357.18 Frag1 m/z 164.07 (Dimethoxyphenethyl iminium ion) M_H->Frag1 Cleavage of C-N bond Frag3 m/z 148.06 (Aminoisoindolinone moiety) M_H->Frag3 Cleavage of N-CH₂ bond Frag2 m/z 151.08 (Dimethoxytropylium ion) Frag1->Frag2 Rearrangement caption Predicted Fragmentation of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone.

Caption: Predicted Fragmentation of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone.

Table 3: Proposed MRM Transitions

Precursor Ion (m/z)Product Ion (m/z)DescriptionCollision Energy (eV) (Starting Point)
357.18164.07Quantifier Ion: Formation of the dimethoxyphenethyl iminium ion.20
357.18148.06Qualifier Ion: Formation of the aminoisoindolinone moiety.25
357.18151.08Qualifier Ion: Formation of the dimethoxytropylium ion.30

Note: Collision energies should be optimized for the specific instrument to maximize the intensity of the product ions.

Data Analysis and System Suitability

Quantification

Quantification is typically performed by constructing a calibration curve using a series of standards of known concentrations. An internal standard, ideally a stable isotope-labeled version of the analyte, should be used to correct for variations in sample preparation and instrument response.[13]

System Suitability

Before analyzing samples, it is essential to perform system suitability tests to ensure the LC-MS/MS system is performing optimally. This includes monitoring for:

  • Peak Shape and Tailing Factor: To ensure good chromatography.

  • Retention Time Stability: To confirm the reproducibility of the LC method.

  • Signal-to-Noise Ratio: To verify the sensitivity of the assay.

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample receipt to data analysis.

dot

Analytical_Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Plasma Sample SPE Solid-Phase Extraction or Protein Precipitation Sample->SPE Reconstitution Reconstitution in Mobile Phase SPE->Reconstitution LC Liquid Chromatography (C18 Column) Reconstitution->LC MS Tandem Mass Spectrometry (ESI+, MRM Mode) LC->MS Integration Peak Integration MS->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantification of Analyte Calibration->Quantification caption Complete Analytical Workflow for the Target Analyte.

Caption: Complete Analytical Workflow for the Target Analyte.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the mass spectrometry analysis of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone. By following the outlined procedures for sample preparation, liquid chromatography, and tandem mass spectrometry, researchers can achieve reliable and high-quality data suitable for a wide range of applications in drug discovery and development. The principles and methodologies described herein can also serve as a valuable starting point for the analysis of other related isoindolinone derivatives.

References

  • Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide.
  • Wille, S. M. R., & Lambert, W. E. (2017). Quantitative mass spectrometry methods for pharmaceutical analysis. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 375(2099), 20160276.
  • Harvard University. (n.d.). Sample Preparation | Harvard Center for Mass Spectrometry.
  • University of Oxford. (n.d.). Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility.
  • Wikipedia. (2023, August 29). Sample preparation in mass spectrometry. In Wikipedia.
  • Ovcharenko, V. V., Pihlaja, K., & Stájer, G. (2003). Stereospecific fragmentations in the mass spectra of stereoisomeric isoindoloquinazolines. Journal of the American Society for Mass Spectrometry, 14(9), 1049–1056.
  • ResearchGate. (n.d.). Development of a LC-MS/MS method for the analysis of volate primary and secondary amines as NIT (naphtylisothiocyanate) derivatives.
  • Christianson, C. (2025, October 1).
  • Keana, J. F., & Mann, J. S. (2000). Electrospray ionization mass spectrometry of stable nitroxide free radicals and two isoindoline nitroxide dimers. Journal of Mass Spectrometry, 35(5), 613–618.
  • Sigma-Aldrich. (n.d.). 5-Amino-2-(4-methoxyphenethyl)isoindoline-1,3-dione.
  • Dong, M. W. (2016, August 24). Application of LCMS in small-molecule drug development. European Pharmaceutical Review.
  • Pandey, P. (2024, September 23).
  • ECHEMI. (n.d.). 4-Amino-2,3-dihydro-1H-isoindol-1-one.
  • Sigma-Aldrich. (n.d.). 4-Amino-2-(2-methoxyethyl)isoindoline-1,3-dione.
  • Li, Y., & Zhang, J. (2015). Mass Spectrometry in Small Molecule Drug Development. Drug Discovery and Development, 18(5), 22-25.
  • CymitQuimica. (n.d.). CAS 480-91-1: Isoindolinone.
  • Clark, J. (2022, October). Fragmentation patterns in the mass spectra of organic compounds. Chemguide.
  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS.
  • Wikipedia. (2024, January 26).
  • La Mendola, D., & Rizzarelli, E. (2020). Recent Approaches for Chemical Speciation and Analysis by Electrospray Ionization (ESI) Mass Spectrometry. Frontiers in Chemistry, 8, 601.
  • Lo, S. F. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications.
  • Lo, S. F. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Clinical Biochemist Reviews, 24(3), 85–96.
  • Chemistry LibreTexts. (2023, August 29).
  • ResearchGate. (n.d.). Scheme 3. Mass fragmentation pattern of compounds 3a and 3b.
  • van der Heijden, R., Oliai, N., & Beijnen, J. H. (2004). Determination of 4-demethoxy-3'-deamino-3'-aziridinyl-4'-methylsulphonyldaunorubicin and its 13-hydroxy metabolite by direct injection of human plasma into a column-switching liquid chromatography system with mass spectrometric detection.
  • Opatz, T. (2013). The chemistry of isoindole natural products. Beilstein Journal of Organic Chemistry, 9, 2352–2379.
  • Wang, Y., & Cohen, P. (2021). Evaluation of mass spectrometry MS/MS spectra for the presence of isopeptide crosslinked peptides. PLOS ONE, 16(7), e0254001.
  • Li, Y., et al. (2024). A Systematic Methodology for the Identification of the Chemical Composition of the Mongolian Drug Erdun-Uril Compound Utilizing UHPLC-Q-Exactive Orbitrap Mass Spectrometry. Molecules, 29(18), 4309.
  • ResearchGate. (n.d.). The Characterization of 4- and 5-Iodo-2-aminoindan.
  • Cambridge Isotope Laboratories, Inc. (n.d.). Clinical Mass Spectrometry.

Sources

Method

high-throughput screening of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone analogs

Application Note: High-Throughput Screening of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Analogs Executive Summary & Scientific Rationale The 4-amino-isoindolinone scaffold represents a "privileged structure" in...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Throughput Screening of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Analogs

Executive Summary & Scientific Rationale

The 4-amino-isoindolinone scaffold represents a "privileged structure" in medicinal chemistry, serving as a core template for immunomodulatory imide drugs (IMiDs) like lenalidomide, as well as inhibitors of poly(ADP-ribose) polymerase (PARP) and the MDM2-p53 protein-protein interaction (PPI).

The specific analog, 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , diverges from the classic IMiD class by replacing the glutarimide moiety (cereblon-binding motif) with a lipophilic 3,4-dimethoxyphenethyl tail. This structural modification abolishes cereblon-mediated degradation activity and repurposes the molecule, likely enhancing affinity for hydrophobic pockets found in MDM2 (mimicking the Phe19/Trp23 residues of p53) or Tankyrase (Wnt pathway).

This Application Note details a validated High-Throughput Screening (HTS) workflow to evaluate libraries of these analogs. We prioritize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to mitigate the inherent autofluorescence risks of the 4-amino-isoindolinone core, followed by a phenotypic cellular validation screen.

HTS Workflow Overview

The screening cascade is designed to filter compounds based on biochemical affinity first, followed by cellular efficacy and specificity.

HTS_Workflow Start Compound Library (Isoindolinone Analogs) Primary Primary Screen: Biochemical TR-FRET (MDM2-p53 Interaction) Start->Primary Filter1 Hit Selection (>50% Inhibition, Z' > 0.6) Primary->Filter1 Filter1->Start Refine SAR Counter Counter Screen: GST-His TR-FRET (Eliminate Aggregators/False Positives) Filter1->Counter Hits Secondary Secondary Screen: Cellular Viability (HCT116 p53+/+ vs p53-/-) Counter->Secondary True Positives Lead Lead Candidates for ADME/PK Secondary->Lead Selective Killers

Caption: Cascade for identifying specific MDM2 inhibitors while excluding assay interference and off-target cytotoxicity.

Critical Technical Considerations

Autofluorescence Warning

The 4-amino-isoindolinone core is structurally related to 4-amino-phthalimide, a known solvatochromic fluorophore. These analogs may exhibit fluorescence in the blue-green region (400–500 nm).

  • Impact: Standard Fluorescence Polarization (FP) assays using fluorescein-labeled probes are at high risk of false negatives (interference).

  • Solution: Use TR-FRET (HTRF) or AlphaScreen . The time-resolved measurement (delay >50 µs) eliminates short-lived compound fluorescence interference.

Solubility & DMSO Tolerance

The 3,4-dimethoxyphenethyl tail increases lipophilicity (cLogP ~2.5–3.5).

  • Protocol Adjustment: Limit final DMSO concentration to 1% in biochemical assays. In cellular assays, ensure a "pre-dilution" step in culture media to prevent precipitation shock when adding to cells.

Protocol 1: Biochemical TR-FRET Screen (Primary)

Objective: Quantify inhibition of the MDM2-p53 interaction.[1] Assay Principle: Energy transfer between an Anti-GST-Terbium cryptate (donor) bound to GST-MDM2 and an Anti-His-d2 (acceptor) bound to His-p53 peptide.

Materials
  • Target: Recombinant Human MDM2 (GST-tagged, residues 1-118).

  • Ligand: Biotinylated p53 peptide (residues 15-29) or His-tagged p53 protein.

  • Detection: Cisbio HTRF® PPI Reagents (Anti-GST-Tb, Streptavidin-XL665).

  • Plate: 384-well Low Volume White ProxiPlate (PerkinElmer).

Step-by-Step Procedure
  • Compound Dispensing:

    • Use an acoustic dispenser (e.g., Labcyte Echo) to transfer 20 nL of library compounds (10 mM in DMSO) into assay plates.

    • Controls:

      • High Control (HC): DMSO only (0% inhibition).

      • Low Control (LC): 10 µM Nutlin-3a (100% inhibition).

      • Blank: Buffer only (no protein).

  • Protein Mix Preparation (2x):

    • Prepare 4 nM GST-MDM2 in Assay Buffer (PBS, 0.1% BSA, 1 mM DTT, 0.05% Tween-20).

    • Dispense 5 µL of Protein Mix into wells.

    • Incubation 1: 15 mins at RT (allows compound to bind MDM2).

  • Peptide/Detection Mix Preparation (2x):

    • Prepare 20 nM Biotin-p53 peptide + Anti-GST-Tb (1:300) + Streptavidin-XL665 (1:100) in Assay Buffer.

    • Dispense 5 µL into wells.

    • Final Volume: 10 µL.

  • Readout:

    • Incubate for 60 mins at RT (protected from light).

    • Read on an HTRF-compatible reader (e.g., EnVision).

    • Excitation: 337 nm.

    • Emission: 615 nm (Donor) and 665 nm (Acceptor).

  • Data Analysis:

    • Calculate HTRF Ratio:

      
      .
      
    • Calculate % Inhibition relative to High and Low controls.

Protocol 2: Isogenic Cellular Viability Screen (Secondary)

Objective: Confirm on-target efficacy. MDM2 inhibitors should be cytotoxic to p53-wildtype cells but non-toxic to p53-null cells.

Cell Lines
  • HCT116 p53 (+/+): Wild-type colorectal carcinoma.

  • HCT116 p53 (-/-): CRISPR-Cas9 knockout isogenic line.

Step-by-Step Procedure
  • Seeding:

    • Seed 1,000 cells/well in 384-well clear-bottom white plates.

    • Incubate for 24 hours at 37°C, 5% CO2.

  • Treatment:

    • Prepare a 10-point serial dilution of "Hit" compounds (from Primary Screen).

    • Add compounds to cells (Final DMSO: 0.5%).

    • Incubate for 72 hours .

  • Detection (CellTiter-Glo):

    • Equilibrate plates to RT (20 mins).

    • Add 25 µL CellTiter-Glo reagent (Promega).

    • Shake orbitally (2 mins) to lyse cells.

    • Incubate 10 mins to stabilize luminescence.

    • Read Luminescence (0.1s integration).

  • Hit Classification Logic:

Compound BehaviorHCT116 (+/+) IC50HCT116 (-/-) IC50Classification
Target Specific < 1 µM> 10 µMPriority Lead
Off-Target/Toxic < 1 µM< 1 µMGeneral Cytotoxin (Discard)
Inactive > 10 µM> 10 µMFalse Positive

Mechanism of Action: The MDM2-p53 Loop

Understanding the pathway is crucial for interpreting data. The 4-amino-isoindolinone analog is designed to block the degradation of p53.

Pathway p53 p53 (Tumor Suppressor) MDM2 MDM2 (E3 Ligase) p53->MDM2 Transcriptional Activation TargetGene Apoptosis/Arrest (p21, PUMA) p53->TargetGene Activation MDM2->p53 Ubiquitination & Degradation Compound Isoindolinone Analog Compound->MDM2 Inhibits Binding

Caption: The compound binds MDM2, preventing p53 ubiquitination and restoring tumor suppressor function.

References

  • Hardcastle, I. R., et al. (2005). "Small-molecule inhibitors of the MDM2-p53 protein-protein interaction based on an isoindolinone scaffold."[1] Journal of Medicinal Chemistry. Link

  • Cisbio Bioassays. (2024). "HTRF MDM2/p53 Binding Assay Protocol." Revvity. Link

  • Watson, S. J., et al. (2011). "X-ray Diffraction Studies of Isoindolinones: Insights into MDM2 Inhibition." Bioorganic & Medicinal Chemistry Letters. Link

  • Promega Corporation. (2024). "CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin." Promega. Link

  • Zhang, J. H., et al. (1999). "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening. Link

Sources

Application

4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone as a molecular probe for cell penetration

Application Note & Protocols: CP-1 as a Fluorogenic Probe for Live-Cell Penetration Studies Introduction: Unveiling Cellular Entry with CP-1 The study of cellular uptake and permeability is fundamental to drug discovery,...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocols: CP-1 as a Fluorogenic Probe for Live-Cell Penetration Studies

Introduction: Unveiling Cellular Entry with CP-1

The study of cellular uptake and permeability is fundamental to drug discovery, toxicology, and basic cell biology. Understanding how a molecule traverses the plasma membrane is critical for predicting its efficacy, distribution, and potential off-target effects. We introduce 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , hereafter designated CP-1 (Cell-Penetrating probe 1) , a novel molecular probe specifically engineered for the real-time visualization and quantification of cell penetration.

The isoindolinone core is a privileged scaffold in medicinal chemistry, known for its diverse biological activities. CP-1 is designed as a fluorogenic probe, a class of sensors that are minimally fluorescent in aqueous media but exhibit a significant increase in quantum yield upon entering the distinct microenvironment of the cell interior.[1][2] This "turn-on" mechanism provides a high signal-to-noise ratio, enabling sensitive detection with minimal background interference, making it ideal for live-cell imaging and high-throughput screening applications.[3]

This guide provides a comprehensive overview of CP-1's mechanism, key applications, and detailed protocols for its use in live-cell imaging and quantitative flow cytometry.

Principle of Operation: A Solvatochromic and Viscochromic "Turn-On" Mechanism

The fluorogenic properties of CP-1 are predicated on the principles of Intramolecular Charge Transfer (ICT) .[4][5] The CP-1 molecule contains an electron-donating group (the 4-amino group) and an electron-accepting moiety (the isoindolinone carbonyl group).[6]

  • "Off" State (Extracellular): In the polar, aqueous environment of the cell culture medium, the excited state of CP-1 is stabilized by solvent molecules. This stabilization promotes non-radiative decay pathways, effectively quenching fluorescence.

  • "On" State (Intracellular): Upon crossing the lipid-rich, nonpolar plasma membrane and entering the viscous cytoplasm, the probe experiences a dramatic change in its microenvironment. This less polar and more rigid environment restricts molecular motions and destabilizes the charge-separated excited state, favoring radiative decay and leading to a pronounced increase in fluorescence intensity.[7][8] This phenomenon, where fluorescence properties are sensitive to environmental polarity and viscosity, is key to its function as a high-contrast imaging agent.

The 2-(3,4-dimethoxyphenethyl) substituent plays a dual role. Its structural similarity to phenethylamine, an endogenous trace amine, suggests a potential for facilitated uptake via monoamine transporters like the dopamine transporter (DAT), in addition to passive diffusion.[9][[“]][11] This potential for active transport could make CP-1 a valuable tool for studying transporter activity and its modulation.[12]

Key Applications & Experimental Workflows

CP-1 is a versatile tool for a range of cell-based assays:

  • Qualitative & Quantitative Cell Permeability: Visualize and quantify the rate and extent of small molecule uptake in living cells.

  • High-Content Screening (HCS): Screen compound libraries for their ability to enhance or inhibit cellular uptake.

  • Transporter Activity Assays: Investigate the role of specific membrane transporters in small molecule influx.

  • Real-Time Live-Cell Imaging: Monitor dynamic changes in membrane permeability in response to stimuli.

General Experimental Workflow

The workflow for utilizing CP-1 is straightforward, involving probe preparation, cell labeling, and data acquisition.

G cluster_prep Preparation cluster_exp Experiment cluster_acq Data Acquisition P1 Prepare CP-1 Stock (e.g., 10 mM in DMSO) E1 Prepare Working Solution (e.g., 1-10 µM in medium) P1->E1 P2 Culture Adherent or Suspension Cells E2 Incubate with Cells (e.g., 37°C, 15-60 min) P2->E2 E1->E2 A1 Fluorescence Microscopy (Qualitative Analysis) E2->A1 Wash (Optional) A2 Flow Cytometry (Quantitative Analysis) E2->A2 Wash & Resuspend

Caption: General workflow for cell penetration assays using the CP-1 probe.

Protocols

Protocol 1: Live-Cell Imaging of CP-1 Penetration with Fluorescence Microscopy

This protocol details the steps for visualizing the uptake of CP-1 in adherent cells using a standard fluorescence or confocal microscope.

A. Materials

  • CP-1 (powder)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Adherent cells (e.g., HeLa, U-2 OS) cultured on glass-bottom dishes or chamber slides

  • Complete cell culture medium

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Hoechst 33342 or DAPI solution (optional, for nuclear counterstaining)[13]

B. Equipment

  • Epifluorescence or confocal microscope with appropriate filter sets (e.g., DAPI/Blue channel for CP-1)

  • Incubator (37°C, 5% CO₂)

C. Step-by-Step Method

  • Prepare CP-1 Stock Solution (10 mM):

    • Allow the vial of CP-1 powder to equilibrate to room temperature.

    • Add the appropriate volume of anhydrous DMSO to create a 10 mM stock solution.

    • Vortex thoroughly until fully dissolved.

    • Scientist's Note: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

  • Cell Preparation:

    • Plate cells on glass-bottom imaging dishes at a density that will result in 50-70% confluency on the day of the experiment. This prevents artifacts from over-confluent or sparse cultures.

    • Incubate cells under standard conditions (37°C, 5% CO₂) until they are well-adhered.

  • Prepare CP-1 Working Solution:

    • Warm complete culture medium to 37°C.

    • Dilute the 10 mM CP-1 stock solution directly into the pre-warmed medium to a final concentration of 1-10 µM. Vortex immediately to ensure homogeneity.

    • Causality: The final concentration should be optimized for your cell type. Start with 5 µM and adjust as necessary to achieve a strong signal without cytotoxicity.

  • Cell Staining:

    • Aspirate the old medium from the cells.

    • Gently add the CP-1 working solution to the cells.

    • Incubate for 15-60 minutes at 37°C. The optimal time depends on the cell type and experimental goals.

    • (Optional) For nuclear counterstaining, add Hoechst 33342 (e.g., 1 µg/mL) for the final 10 minutes of incubation.

  • Imaging:

    • The probe can be imaged directly in the staining solution. For clearer images, you may optionally wash the cells once with pre-warmed PBS or live-cell imaging solution.

    • Place the dish on the microscope stage.

    • Visualize using a filter set appropriate for blue fluorescence (e.g., Excitation: ~360-380 nm, Emission: ~420-460 nm). These spectral properties are based on typical isoquinoline/isoindolinone fluorophores.[14][15]

    • Acquire images. The intracellular fluorescence indicates successful penetration of the probe.

Protocol 2: Quantitative Analysis of Cell Penetration by Flow Cytometry

This protocol provides a method to quantify the percentage of cells that have taken up CP-1 and the mean fluorescence intensity of the population, which is useful for screening or dose-response studies.[16][17]

A. Materials

  • CP-1 (10 mM stock in DMSO)

  • Suspension cells or trypsinized adherent cells

  • Complete cell culture medium

  • FACS buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

  • Propidium Iodide (PI) or similar viability dye (optional)[18]

B. Equipment

  • Flow cytometer with a violet or UV laser for CP-1 excitation

  • Microcentrifuge tubes or 96-well V-bottom plates

C. Step-by-Step Method

  • Cell Preparation:

    • Harvest cells (by trypsinization for adherent cells or centrifugation for suspension cells).

    • Count the cells and adjust the density to 1 x 10⁶ cells/mL in pre-warmed complete medium.

    • Aliquot 100 µL of cell suspension (100,000 cells) into each microcentrifuge tube or well of a 96-well plate.

  • Probe Incubation:

    • Prepare 2X working solutions of CP-1 in pre-warmed medium. For a final concentration of 5 µM, prepare a 10 µM solution.

    • Add 100 µL of the 2X CP-1 working solution to each tube/well containing cells. This brings the final volume to 200 µL and the cell density to 0.5 x 10⁶ cells/mL.

    • Include a negative control (cells with medium + 0.1% DMSO) and any experimental conditions (e.g., co-incubation with inhibitors).

    • Incubate for the desired time (e.g., 30 minutes) at 37°C.

  • Sample Processing:

    • After incubation, stop the reaction by adding 800 µL of ice-cold FACS buffer to each tube (or by centrifuging the plate and resuspending in 200 µL of cold FACS buffer).

    • Centrifuge the cells at 300 x g for 5 minutes at 4°C.

    • Discard the supernatant and gently resuspend the cell pellet in 300-500 µL of fresh, cold FACS buffer.

    • (Optional) Add a viability dye like PI just before analysis to exclude dead cells, which may show non-specific probe uptake due to compromised membranes.

  • Flow Cytometry Analysis:

    • Analyze the samples on a flow cytometer.

    • Use the violet laser (e.g., 405 nm) for excitation and collect emission in a blue channel (e.g., ~450/50 nm bandpass filter).

    • Use the unstained control to set the negative gates.

    • Record data for at least 10,000 events per sample.

    • Analyze the data to determine the percentage of CP-1 positive cells and the geometric mean fluorescence intensity (MFI) of the positive population.

Data Interpretation & Expected Results

Probe Characteristics
PropertyDescription
Designation CP-1
Full Name 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone
Core Scaffold 4-Amino-1-isoindolinone
Proposed Mechanism Intramolecular Charge Transfer (ICT)[4]
Fluorescence Type Fluorogenic, Solvatochromic, "Turn-On"
Excitation (Approx.) ~360-380 nm
Emission (Approx.) ~420-460 nm (in nonpolar environment)
Solubility Soluble in DMSO, DMF; dilute into aqueous media
Visualization of Cell Penetration

Upon successful penetration, fluorescence microscopy will reveal a distinct blue signal localized within the cytoplasm of the cells. The intensity of the signal should be significantly higher than the extracellular background.

G cluster_mech Mechanism of Fluorescence Turn-On Extracellular Extracellular Space CP-1 in Polar Medium (Low Fluorescence) Membrane Plasma Membrane Passive Diffusion & Facilitated Transport Extracellular:f1->Membrane:f1 Uptake Intracellular Cytoplasm CP-1 in Nonpolar/Viscous Env. (High Fluorescence) Membrane:f1->Intracellular:f1 Entry

Caption: Schematic of CP-1's fluorescence activation upon cellular entry.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
No/Weak Signal - Probe concentration too low.- Incubation time too short.- Incorrect filter set.- Low cell permeability.- Increase CP-1 concentration (titrate up to 20 µM).- Increase incubation time (up to 2 hours).- Verify excitation/emission filters match probe specs.- Use a positive control for permeabilization (e.g., digitonin).
High Background - Probe precipitated in medium.- Imaging performed in serum-containing medium.- Ensure stock solution is fully dissolved before diluting.- Prepare working solution fresh.- Wash cells with PBS or serum-free medium before imaging.
Cell Toxicity - Probe concentration too high.- Prolonged incubation time.- Reduce CP-1 concentration.- Reduce incubation time.- Perform a viability assay (e.g., with PI or Trypan Blue).

Conclusion

CP-1 represents a powerful new tool for investigating the fundamental process of small molecule transport across the cell membrane. Its fluorogenic nature provides a high-contrast, real-time readout of cell penetration suitable for a wide range of applications, from basic research to high-throughput drug screening. The protocols provided herein offer a robust starting point for integrating CP-1 into your cell analysis workflows.

References

  • Vertex AI Search. Fluorescent Probes as a Tool in Diagnostic and Drug Delivery Systems - PMC.
  • Vertex AI Search.
  • Vertex AI Search. Design of a protein tag and fluorogenic probe with modular structure for live-cell imaging of intracellular proteins - Chemical Science (RSC Publishing).
  • Vertex AI Search. Fluorogenic probes for live-cell imaging of biomolecules - DSpace@MIT.
  • Vertex AI Search. A general strategy to develop cell permeable and fluorogenic probes for multi-colour nanoscopy - bioRxiv.
  • Vertex AI Search. Isoindolinone Synthesis via One‐Pot Type Transition Metal Catalyzed C−C Bond Forming Reactions - PMC.
  • Vertex AI Search. Synthesis of usefully functionalized isoindolinones.
  • Vertex AI Search.
  • Vertex AI Search. Synthesis of isoindolinones - Organic Chemistry Portal.
  • Vertex AI Search. Small-Molecule Fluorescent Probes for Live-Cell Super-Resolution Microscopy.
  • Vertex AI Search. AN OVERVIEW ON ASYMMETRIC SYNTHESIS OF 3-SUBSTITUTED ISOINDOLINONES.
  • Vertex AI Search.
  • Vertex AI Search. Protocol for automated multivariate quantitative-image-based cytometry analysis by fluorescence microscopy of asynchronous adherent cells - PubMed.
  • Vertex AI Search. Twisted intramolecular charge transfer (TICT)
  • Vertex AI Search. A novel cell permeability assay for macromolecules - PMC - NIH.
  • Vertex AI Search. What is Intramolecular Charge Transfer (ICT)? - Ossila.
  • Vertex AI Search.
  • Vertex AI Search. Twisted intramolecular charge transfer (TICT) based fluorescent probes and imaging agents.
  • Vertex AI Search. Combination of Small Molecule Microarray and Confocal Microscopy Techniques for Live Cell Staining Fluorescent Dye Discovery - MDPI.
  • Vertex AI Search. Understanding small molecule transport across cell membranes - News-Medical.
  • Vertex AI Search. Studying Small Molecule Transport Across the Cell Membrane - Sartorius.
  • Vertex AI Search. Quantitative, Cell-based Immunofluorescence Assays - NIST.
  • Vertex AI Search.
  • Vertex AI Search. Thread - Does Phenethylamine (PEA) increase dopamine release in the brain? - Consensus.
  • Vertex AI Search. Utilizing Advanced Flow Cytometry to Detect the Uptake and Transport of Small Molecules by Microbes - YouTube.
  • Vertex AI Search. Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure-Activity Relationship -Biomolecules & Therapeutics - KoreaScience.
  • Vertex AI Search. The general concept of the principle of intramolecular charge transfer (ICT) fluorescence sensor.
  • Vertex AI Search. Small-Molecule Fluorescent Probes for Live-Cell Super-Resolution Microscopy - PubMed.
  • Vertex AI Search.
  • Vertex AI Search. Microscopy Protocols | Thermo Fisher Scientific - US.
  • Vertex AI Search. Phenethylamine - Wikipedia.
  • Vertex AI Search. Review of Selected 2-Phenylethylamine Derivatives and Opioids, Systematic Review of Their Effects on Psychomotor Abilities and Driving Performance: Psychopharmacology in the Context of Road Safety - PMC.
  • Vertex AI Search.
  • Vertex AI Search.
  • Vertex AI Search. How to detect changes in plasm membrane permeability by flow cytometry?
  • Vertex AI Search. Quantitative Imaging in Cell Biology - SCIAN-Lab.
  • Vertex AI Search.
  • Vertex AI Search.
  • Vertex AI Search. Isoindoline nitroxide-labeled porphyrins as potential fluorescence-suppressed spin probes - Organic & Biomolecular Chemistry (RSC Publishing).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Case: Solubility Optimization for 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

Executive Summary You are encountering precipitation issues with 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone in DMSO. This is a known challenge with isoindolinone scaffolds possessing lipophilic tails (the dimetho...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

You are encountering precipitation issues with 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone in DMSO. This is a known challenge with isoindolinone scaffolds possessing lipophilic tails (the dimethoxyphenethyl group).[1] The failure mode is likely a combination of pi-stacking aggregation driven by the planar core and "oiling out" caused by trace water in hygroscopic DMSO.[1]

This guide provides a root-cause analysis and a validated protocol to stabilize your stock solutions and assay dilutions.

Part 1: The Physicochemical Failure Mode

To solve the solubility issue, we must understand why the molecule resists solvation.[1]

  • Lattice Energy vs. Solvation: The isoindolinone core is rigid and planar.[1] The 4-amino group acts as a hydrogen bond donor, while the carbonyl acts as an acceptor.[1] In the solid state, these molecules form tight intermolecular hydrogen bond networks (pi-stacking).[1] To dissolve, the solvent must break these interactions.[1]

  • The "Water Spike" Effect: DMSO is highly hygroscopic.[1][2][3][4] If your DMSO bottle has been opened frequently, it may contain 1-5% water.[1]

    • Mechanism: Water acts as an anti-solvent for this lipophilic molecule.[1] As water molecules cluster around the DMSO sulfoxide groups, they disrupt the DMSO-solute interaction, causing the isoindolinone to re-aggregate.

  • Dielectric Shock: When you dilute a DMSO stock (Dielectric constant

    
    ) directly into aqueous buffer (
    
    
    
    ), the sudden polarity shift forces the hydrophobic dimethoxyphenethyl tail to collapse, triggering immediate precipitation.[1]
Visualizing the Crash Mechanism

SolubilityFailure Anhydrous Anhydrous DMSO (High Solvation Power) Hygroscopic Atmospheric Moisture Absorption Anhydrous->Hygroscopic Open Cap / Time WaterSpike DMSO + H2O Mix (Solvation Shell Disrupted) Hygroscopic->WaterSpike H-Bond Competition Lattice Crystal Lattice Reformation (Precipitation) WaterSpike->Lattice Lattice Energy > Solvation Energy

Figure 1: The cascade of solubility failure caused by hygroscopic DMSO intake.

Part 2: The "Golden Stock" Preparation Protocol

Objective: Create a stable 10 mM - 50 mM stock solution that resists degradation and precipitation.

Reagents Required:

  • Compound: 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone (Solid).[1]

  • Solvent: Anhydrous DMSO (≥99.9%, stored over molecular sieves).[1] Do not use standard laboratory grade DMSO.

  • Equipment: Ultrasonic water bath (temperature controlled), Vortex mixer.

Step-by-Step Procedure:
  • Equilibration: Allow the vial of solid compound to reach room temperature before opening. This prevents condensation from forming on the cold solid (a common invisible error).[1]

  • Solvent Addition: Add the calculated volume of Anhydrous DMSO .

    • Critical: Aim for a concentration 20% below the theoretical max. If the max is 100 mM, aim for 50-80 mM.[1]

  • The "Warm Pulse" Sonication:

    • Vortex vigorously for 30 seconds.

    • Sonicate at 37°C - 40°C for 10 minutes.

    • Why? The 4-amino group is susceptible to oxidation.[1] Avoid temperatures >50°C. The acoustic energy breaks micro-crystalline aggregates that visual inspection misses.[1]

  • Visual Validation (Tyndall Effect):

    • Shine a laser pointer (or bright focused light) through the vial.[1]

    • Pass: The beam passes through invisibly.[1]

    • Fail: You see a "beam path" or scattering (Tyndall effect).[1] This indicates micro-suspension.[1] Repeat sonication.

  • Aliquoting: Immediately divide into single-use aliquots (e.g., 20-50 µL) in amber tubes.

  • Storage: Store at -20°C or -80°C. Do not refreeze thawed aliquots.

Part 3: The "Stepping Stone" Dilution Strategy

The most common user error is "crashing out" during the dilution into the assay media.[1] You cannot drop 100% DMSO stock directly into PBS.[1]

The Solution: Intermediate Dilution Step

We use a "Stepping Stone" approach to gradually acclimate the molecule to the aqueous environment.[1]

Protocol: Diluting for Cell/Enzyme Assays
StepSolvent SystemConcentrationProcedure
1. Stock 100% Anhydrous DMSO10 mMThaw at 37°C, Vortex.
2. Intermediate 100% DMSO100 µMDilute Stock 1:100 into fresh DMSO.
3. Working (10x) Media + 5% DMSO10 µMDilute Intermediate 1:10 into Media. Vortex immediately.
4. Final Assay Media + 0.5% DMSO1 µMAdd Working Solution to wells.

Note: If precipitation persists at Step 3, consider adding 0.05% Tween-20 or Pluronic F-127 to the aqueous media to stabilize the lipophilic tail.

Workflow Visualization

DilutionProtocol Stock Stock (10mM) 100% DMSO Inter Intermediate (100µM) 100% DMSO Stock->Inter 1:100 Dilution Precip PRECIPITATION RISK Stock->Precip Direct to Media Working Working Sol. (10µM) Media + 5% DMSO Inter->Working 1:10 Dilution (Vortex Instantly) Final Assay Well (1µM) Media + 0.5% DMSO Working->Final Addition to Cells

Figure 2: The "Stepping Stone" dilution method prevents dielectric shock.[1]

Part 4: Troubleshooting FAQ

Q1: My stock solution was clear yesterday, but today it has crystals at the bottom. Why? A: This is likely "Ostwald Ripening" driven by moisture.[1] If the cap was not tight, DMSO absorbed water from the freezer air.[1] The water lowered the solubility limit, causing the compound to crystallize into a more stable (and less soluble) polymorph.[3] Fix: Filter the solution (0.22 µm PTFE), re-check concentration via HPLC, or discard and make fresh using anhydrous DMSO.

Q2: Can I heat the solution to 60°C to force it into solution? A: Not recommended. While heat improves solubility, the 4-amino group on the isoindolinone is reactive. Prolonged heating in DMSO (which can act as an oxidant at high temps) may generate degradation products (sulfones or N-oxides).[1] Stick to 37°C-40°C + Sonication.

Q3: The compound precipitates immediately when added to cell culture media. A: The "dimethoxyphenethyl" tail is hydrophobic.[1] Fix: Pre-warm your culture media to 37°C before adding the compound.[1] Cold media accelerates precipitation.[1] Alternatively, include a carrier protein (like 1% BSA) or a surfactant (0.05% Tween-80) in the media to sequester the lipophilic tail.[1]

Q4: Is this compound light sensitive? A: Isoindolinones can be photo-active.[1] While not extremely unstable, the 3,4-dimethoxy moiety can undergo photo-oxidation over long periods.[1] Store in amber vials or wrap in foil.

References
  • Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences; 2004-.[1][5] Compound Management and Handling.[1][6] Available from: [Link][1]

  • Way, L. (2014).[1] Compound Precipitation in High-Concentration DMSO Solutions.[1][3][7] Journal of Biomolecular Screening.[1][7] Available from: [Link][1]

  • PubChem Compound Summary. Isoindolinone Derivatives. National Center for Biotechnology Information.[1] Available from: [Link][1]

Sources

Optimization

Technical Support Center: Optimizing Palladium-Catalyzed Isoindolinone Synthesis

Welcome, researchers, to your dedicated resource for mastering the palladium-catalyzed synthesis of isoindolinones. This technical support center is designed to provide you with in-depth troubleshooting guides and freque...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome, researchers, to your dedicated resource for mastering the palladium-catalyzed synthesis of isoindolinones. This technical support center is designed to provide you with in-depth troubleshooting guides and frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern reaction outcomes. Whether you are facing low yields, unexpected side products, or catalyst deactivation, this guide will equip you with the knowledge to diagnose and resolve common experimental challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions often encountered when setting up and optimizing palladium-catalyzed isoindolinone syntheses.

Q1: My palladium-catalyzed C-H activation/amination reaction for isoindolinone synthesis is not working. What are the first things I should check?

A1: When a reaction fails, a systematic review of the basics is crucial. Start with the integrity of your reagents and reaction environment:

  • Inert Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen.[1] Ensure your reaction is set up under a strictly inert atmosphere (argon or nitrogen). All solvents must be thoroughly degassed, and the reaction vessel should be flame-dried or oven-dried before use.[2][3]

  • Reagent Purity: Impurities in your starting materials (e.g., benzamide, benzylamine), solvent, or base can act as catalyst poisons.[4] Consider purifying your starting materials if their purity is questionable.

  • Catalyst and Ligand Integrity: Palladium catalysts, especially sensitive phosphine ligands, can degrade over time if not stored properly. Use a fresh batch or a well-stored sample.

Q2: What is the black precipitate that sometimes forms in my reaction, and how can I prevent it?

A2: The black precipitate is likely "palladium black," which consists of aggregated, inactive Pd(0) particles.[5][6] Its formation is a common catalyst deactivation pathway and can be caused by:

  • Presence of Oxygen: As mentioned, oxygen can oxidize the active Pd(0) catalyst, leading to decomposition and aggregation.[5][7]

  • High Temperatures: Excessive heat can accelerate the decomposition of the catalyst.[1]

  • Inadequate Ligand Stabilization: The ligand's role is to stabilize the palladium center. If the ligand is not robust enough or the ligand-to-palladium ratio is too low, the catalyst can aggregate.[4][5]

To prevent palladium black formation, ensure a strictly inert atmosphere, optimize the reaction temperature, and consider using bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands that can better stabilize the palladium catalyst.[1][5] In some cases, additives like tetraalkylammonium salts (Jeffery conditions) can help stabilize the catalyst.[8]

Q3: How do I choose the right ligand for my isoindolinone synthesis?

A3: Ligand selection is critical and highly dependent on the specific reaction mechanism (e.g., C-H activation, carbonylation, Heck-type). There is no one-size-fits-all answer, but here are some general principles:

  • For C-H Activation: Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) or NHC ligands are often necessary. These ligands can promote the C-H activation step and stabilize the palladium catalyst, preventing deactivation.[1]

  • For Carbonylative Cyclizations: Bidentate phosphine ligands like dppf (1,1'-bis(diphenylphosphino)ferrocene) or Xantphos are often effective. The optimal palladium-to-ligand ratio can be crucial; for instance, a 1:2 ratio has been shown to be more effective than 1:1 in some cases.

  • For Heck-type Reactions: The choice of ligand can influence regioselectivity and suppress side reactions like olefin isomerization. Both monodentate and bidentate phosphine ligands are used.

Systematic screening of a small library of ligands is often the most effective approach to identify the optimal choice for a new transformation.

Section 2: Troubleshooting Guides

This section provides detailed guidance on specific problems you might encounter during your experiments.

Guide 1: Low or No Product Yield

Low yield is one of the most common frustrations in synthetic chemistry. The following decision tree and detailed explanations will help you diagnose the root cause.

graph Low_Yield_Troubleshooting { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

Start [label="Low or No Yield Observed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Check_Inert [label="Verify Inert Atmosphere & Reagent Purity"]; Check_Catalyst [label="Evaluate Catalyst System (Catalyst, Ligand, Additives)"]; Check_Conditions [label="Optimize Reaction Conditions (Solvent, Base, Temperature)"]; Check_Mechanism [label="Consider Mechanistic Pitfalls"]; Success [label="Improved Yield", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Check_Inert [label="Initial Check"]; Check_Inert -> Check_Catalyst [label="Atmosphere & Purity Confirmed"]; Check_Catalyst -> Check_Conditions [label="Catalyst System Seems Appropriate"]; Check_Conditions -> Check_Mechanism [label="Optimization Yields Little Improvement"]; Check_Inert -> Success [label="Issue Found & Resolved"]; Check_Catalyst -> Success [label="Optimized Catalyst System"]; Check_Conditions -> Success [label="Optimized Conditions"]; Check_Mechanism -> Success [label="Mechanistic Hurdle Overcome"]; }

A logical workflow for troubleshooting low reaction yield.

In-depth Troubleshooting for Low Yield:

Potential Cause Explanation & Diagnostic Steps Proposed Solutions
Poor Catalyst Activity The palladium catalyst may be inactive or poisoned. This can be due to improper storage, impurities in the reagents, or inherent sensitivity of the catalyst to the substrates.[5]• Use a fresh batch of catalyst and high-purity, anhydrous, and degassed solvents and reagents.[4] • If catalyst poisoning is suspected, try purifying the starting materials. • Screen different palladium precursors (e.g., Pd(OAc)₂, Pd₂(dba)₃).
Suboptimal Ligand The ligand may not be effectively promoting the catalytic cycle or stabilizing the palladium center.• Screen a panel of ligands, including both monodentate and bidentate phosphines, as well as NHC ligands.[9] • Vary the palladium-to-ligand ratio. An excess of ligand can sometimes be beneficial, but can also inhibit the reaction in other cases.
Incorrect Base or Solvent The base is crucial for regenerating the active catalyst in many palladium-catalyzed cycles.[8] The solvent affects the solubility of reagents and the stability and activity of the catalyst.• Screen a variety of bases (e.g., K₂CO₃, Cs₂CO₃, NaOtBu) and solvents (e.g., toluene, dioxane, DMF). The optimal choice is highly substrate-dependent. • For reactions involving C-H activation, a coordinating solvent might be beneficial.
Inappropriate Reaction Temperature The reaction may require a specific temperature range for optimal performance. Too low, and the reaction is too slow; too high, and catalyst decomposition or side reactions can occur.[1]• Systematically vary the reaction temperature. Start with conditions reported for similar transformations and then screen a range of ±20 °C.
Presence of Water or Oxygen Trace amounts of water or oxygen can lead to catalyst deactivation and side reactions.• Ensure all glassware is rigorously dried. • Use anhydrous solvents and degas them thoroughly (e.g., by sparging with an inert gas or freeze-pump-thaw cycles). • Maintain a positive pressure of inert gas throughout the reaction.[2]
Guide 2: Formation of Side Products

The formation of side products can complicate purification and reduce the yield of the desired isoindolinone.

Q: In my C-H activation/olefination reaction to form an isoindolinone, I am observing significant amounts of the homocoupled starting material and olefin isomerization. What can I do?

A: These are common side reactions in Heck-type couplings.

  • Homocoupling of Aryl Halides: This side product arises from the reaction of two molecules of your aryl halide starting material. This can sometimes be favored at higher catalyst loadings or with certain ligands.

    • Solution: Try reducing the catalyst loading. Screening different ligands can also identify a system that favors the desired cross-coupling over homocoupling.

  • Olefin Isomerization: This occurs when the β-hydride elimination step in the Heck catalytic cycle is reversible.[8] The palladium-hydride species can re-add to the product alkene, leading to double bond migration.

    • Solutions:

      • Add a Halide Scavenger: Silver or thallium salts (e.g., Ag₂CO₃, TlOAc) can promote a "cationic pathway" by scavenging the halide, leading to a rapid and irreversible reductive elimination that prevents re-addition of the palladium-hydride.[8]

      • Use a Stronger Base: A more effective base can accelerate the regeneration of the Pd(0) catalyst, reducing the lifetime of the palladium-hydride species responsible for isomerization.[8]

Section 3: Experimental Protocols

Here are representative, detailed protocols for common palladium-catalyzed isoindolinone syntheses. These should be considered as starting points for your own optimization.

Protocol 1: Isoindolinone Synthesis via C-H Carbonylation of Benzylamines

This protocol is adapted from a procedure using a CO surrogate for enhanced safety.[5][10]

  • Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add the benzylamine substrate (0.5 mmol, 1.0 equiv.), PdCl₂ (0.01 mmol, 2 mol%), and Cu(OAc)₂ (1.0 mmol, 2.0 equiv.).

  • Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

  • Reagent Addition: Under a positive pressure of inert gas, add benzene-1,3,5-triyl triformate (TFBen) as the CO surrogate (0.25 mmol, 0.5 equiv.). Then, add a mixture of toluene (1.5 mL) and DMSO (0.5 mL) via syringe.

  • Reaction: Place the sealed tube in a preheated oil bath at 110 °C and stir for 24 hours.

  • Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite. Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Isoindolinone Synthesis via Intramolecular Cyclization of 2-Iodobenzamides

This protocol is a representative example of a Heck-type cyclization.[8]

  • Catalyst Pre-formation: In a dry Schlenk flask under argon, add Pd₂(dba)₃ (0.01 mmol, 2 mol%) and Xantphos (0.024 mmol, 4.8 mol%). Add anhydrous isopropanol (2 mL) and stir at room temperature for 15 minutes.

  • Reagent Addition: To the catalyst mixture, add the 2-iodobenzamide substrate (0.5 mmol, 1.0 equiv.) and triethylamine (1.5 mmol, 3.0 equiv.).

  • Reaction: Heat the reaction mixture at 70 °C under an argon atmosphere until the starting material is consumed (monitor by TLC or LC-MS).

  • Work-up: Cool the reaction to room temperature and remove the solvent under reduced pressure. Dissolve the residue in dichloromethane, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Section 4: Mechanistic Insights & Key Visualizations

Understanding the catalytic cycle is paramount for rational troubleshooting. Below are simplified representations of common catalytic cycles in palladium-catalyzed isoindolinone synthesis.

graph C_H_Activation_Cycle { graph [rankdir="LR", splines=true, nodesep=0.6, ranksep=1.2]; node [shape=ellipse, style="filled", fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

Pd_II [label="Pd(II) Precatalyst"]; Cyclopalladation [label="Cyclopalladated Intermediate"]; Coupling [label="Coupling Partner Insertion"]; Reductive_Elimination [label="Reductive Elimination"]; Product [label="Isoindolinone Product", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"]; Pd_0 [label="Pd(0)"]; Oxidation [label="Oxidation"];

Pd_II -> Cyclopalladation [label="C-H Activation"]; Cyclopalladation -> Coupling; Coupling -> Reductive_Elimination; Reductive_Elimination -> Product; Reductive_Elimination -> Pd_0; Pd_0 -> Oxidation [label="[O]"]; Oxidation -> Pd_II; }

Simplified Catalytic Cycle for C-H Activation/Annulation. graph Carbonylation_Cycle { graph [rankdir="LR", splines=true, nodesep=0.6, ranksep=1.2]; node [shape=ellipse, style="filled", fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

Pd_0 [label="Pd(0)"]; Oxidative_Addition [label="Oxidative Addition"]; Aryl_Pd_II [label="Aryl-Pd(II) Complex"]; CO_Insertion [label="CO Insertion"]; Acyl_Pd_II [label="Acyl-Pd(II) Complex"]; Amine_Coordination [label="Amine Coordination & Insertion"]; Reductive_Elimination [label="Reductive Elimination"]; Product [label="Isoindolinone Product", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

Pd_0 -> Oxidative_Addition [label="Aryl-X"]; Oxidative_Addition -> Aryl_Pd_II; Aryl_Pd_II -> CO_Insertion [label="CO"]; CO_Insertion -> Acyl_Pd_II; Acyl_Pd_II -> Amine_Coordination [label="Amine"]; Amine_Coordination -> Reductive_Elimination; Reductive_Elimination -> Product; Reductive_Elimination -> Pd_0 [label="Regeneration"]; }

Simplified Catalytic Cycle for Carbonylative Cyclization.

References

  • Chen, W., Jin, L., Zhu, Y., Cao, X., Zheng, L., & Mo, W. (2013). Palladium-Catalyzed Intramolecular Cyclization of 2-Iodobenzamides: An Efficient Synthesis of 3-Acyl Isoindolin-1-ones and 3-Hydroxy-3-acylisoindolin-1-ones. Synlett, 24(11), 1856-1860. Available at: [Link]

  • Fu, L.-Y., Ying, J., Qi, X., Peng, J.-B., & Wu, X.-F. (2019). Palladium-Catalyzed Carbonylative Synthesis of Isoindolinones from Benzylamines with TFBen as the CO Source. The Journal of Organic Chemistry, 84(3), 1238–1246. Available at: [Link]

  • BenchChem. (2025). A Comparative Guide to Buchwald Ligands for C-N Cross-Coupling Reactions. BenchChem Technical Support Center.
  • Fu, L.-Y., Ying, J., Qi, X., Peng, J.-B., & Wu, X.-F. (2019). Palladium-Catalyzed Carbonylative Synthesis of Isoindolinones from Benzylamines with TFBen as the CO Source. The Journal of Organic Chemistry, 84(3), 1238-1246. Available at: [Link]

  • Li, D.-D., Yuan, T.-T., & Wang, G.-W. (2011). Synthesis of isoindolinones via palladium-catalyzed C–H activation of N-methoxybenzamides. Chemical Communications, 47(48), 12789-12791. Available at: [Link]

  • Abe, M., Ueta, K., Tanaka, S., Kimachi, T., & Inamoto, K. (2021). Palladium-catalyzed dehydrogenative C–H cyclization for isoindolinone synthesis. RSC Advances, 11(44), 27353-27356. Available at: [Link]

  • Gudmundsson, A., Gustafson, K. P. J., Oschmann, M., Tai, C.-W., & Bäckvall, J.-E. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis, 11(5), 2999–3008. Available at: [Link]

  • BenchChem. (2025). A Comparative Guide to Buchwald Ligands for C-N Cross-Coupling Reactions. BenchChem Technical Support Center.
  • BenchChem. (2025). A Comparative Guide to Buchwald Ligands for C-N Cross-Coupling Reactions. BenchChem Technical Support Center.
  • Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews, 110(2), 1147–1169. Available at: [Link]

  • Wie, C., & Seiple, I. B. (2015). Redox-neutral palladium-catalyzed C-H functionalization to form isoindolinones with carboxylic acids or anhydrides as readily available starting materials. Organic Letters, 17(11), 2736-2739. Available at: [Link]

  • Baroliya, P. K., & Sharma, U. (2025). A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. RSC Advances, 15(16), 10831-10857. Available at: [Link]

  • BenchChem. (2025). Technical Support Center: A Troubleshooting Guide for Palladium-Catalyzed C-H Functionalization. BenchChem Technical Support Center.
  • BenchChem. (2025). Application Notes and Protocols for the Palladium-Catalyzed Synthesis of 2-(But-2-en-1-yl)aniline. BenchChem Technical Support Center.
  • Gudmundsson, A., Gustafson, K. P. J., Oschmann, M., Tai, C.-W., & Bäckvall, J.-E. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis, 11(5), 2999–3008. Available at: [Link]

  • Knorn, M., & Beller, M. (2001). Poisoning and deactivation of palladium catalysts. Applied Catalysis A: General, 208(1-2), 1-13. Available at: [Link]

  • Ghosh, S., Shilpa, S., Athira, C., & Sunoj, R. B. (2021). Role of Additives in Transition Metal Catalyzed C–H Bond Activation Reactions: A Computational Perspective. Topics in Catalysis, 64, 937–960. Available at: [Link]

  • Wang, L., Wang, Y., Wu, S., Yan, C.-G., Zhang, C., Zhang, J., & Han, Y. (2024). Enantioselective Synthesis of Isoindolinone by Palladium-Catalyzed Aminoalkynylation of O-Phenyl Hydroxamic Ethers with Alkynes. Journal of the American Chemical Society, 146(7), 4320–4326. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of isoindolinones. Retrieved February 24, 2026, from [Link]

  • Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions. Chemical Reviews, 110(2), 1147-1169. Available at: [Link]

  • StudySmarter. (2024, August 27). Catalyst Poisoning: Palladium & Platinum. Retrieved February 24, 2026, from [Link]

  • Gini, A., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Available at: [Link]

  • Various Authors. (2015, May 18). How can i remove palladium Pd catalyst easily?. ResearchGate. Retrieved February 24, 2026, from [Link]

  • Chen, G., Shaughnessy, K. H., & Daugulis, O. (2012). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Israel Journal of Chemistry, 52(3-4), 226-237. Available at: [Link]

  • Reddit. (2024, June 14). Troubleshooting a difficult Heck reaction. r/Chempros. Retrieved February 24, 2026, from [Link]

  • BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Palladium-Catalyzed Reactions of Pyridines. BenchChem Technical Support Center.
  • Gildner, P. G., & Colacot, T. J. (2015). Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands. Dalton Transactions, 44(40), 17463-17482. Available at: [Link]

  • Wikipedia. (n.d.). Palladium black. Retrieved February 24, 2026, from [Link]

  • Reddit. (2022, December 4). Formation of palladium black during Suzuki coupling. r/Chempros. Retrieved February 24, 2026, from [Link]

  • Plevova, K., & Leino, R. (2021). Isoindolinone Synthesis via One‐Pot Type Transition Metal Catalyzed C−C Bond Forming Reactions. Chemistry – A European Journal, 27(18), 5344-5378. Available at: [Link]

  • Singh, H. B., & Butcher, R. J. (2013). Formation and Role of Palladium Chalcogenide and Other Species in Suzuki–Miyaura and Heck C–C Coupling Reactions Catalyzed with Palladium(II) Complexes of Organochalcogen Ligands: Realities and Speculations. Organometallics, 32(21), 6196-6214. Available at: [Link]

  • Nichols, L. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. Retrieved February 24, 2026, from [Link]

  • Chemistry Demo Lab. (2023, February 9). How to set-up a hydrogenation reaction using palladium on carbon and a hydrogen balloon [Video]. YouTube. Retrieved February 24, 2026, from [Link]

  • Iwasawa, T., Tokunaga, M., Obora, Y., & Tsuji, Y. (2004). Homogeneous Palladium Catalyst Suppressing Pd Black Formation in Air Oxidation of Alcohols. Journal of the American Chemical Society, 126(21), 6554–6555. Available at: [Link]

  • ChemOrgChem. (2025, October 23). Heck Cross-Coupling/Selectivity/GATE 2016| Problem Solved|ChemOrgChem [Video]. YouTube. Retrieved February 24, 2026, from [Link]

  • LibreTexts. (2023, June 30). Heck Reaction. Chemistry LibreTexts. Retrieved February 24, 2026, from [Link]

  • Jha, M. K., Lee, J.-c., & Kim, B.-S. (2013). A Review of Recovery of Palladium from the Spent Automobile Catalysts. Metals, 3(3), 297-313. Available at: [Link]

  • Chen, G., Shaughnessy, K. H., & Daugulis, O. (2009). Pd(II)-Catalyzed C–H Activation/C–C Cross-Coupling Reactions: Versatility and Practicality. Israel Journal of Chemistry, 49(1), 41-52. Available at: [Link]

  • Jones, C. R., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters, 13(3), 441-447. Available at: [Link]

  • Ashenhurst, J. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Retrieved February 24, 2026, from [Link]

  • da Silva, F. P. S., & de Souza, R. O. M. A. (2021). A Catalysis Guide Focusing on C–H Activation Processes. Journal of the Brazilian Chemical Society, 32, 455-476. Available at: [Link]

  • Alaridhee, Z. A. I., et al. (2023). Study of mechanistic pathways in cross-linking reactions with palladium. International Journal of Health Sciences, 7(S1), 1021-1033. Available at: [Link]

  • Wipf, P. (2007, January 30). 1 IG. Palladium I I. Basic Principles - Heck Reactions - Stille, Suzuki, Negishi, Sonogashira etc Cross Couplings - π-Allyl Pal. Wipf Group, University of Pittsburgh. Retrieved February 24, 2026, from [Link]

  • Organic Syntheses. (n.d.). Benzenamine, 4-chloro-N-methyl-N-phenyl. Retrieved February 24, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Stabilizing 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

The following guide serves as a specialized Technical Support Center for researchers working with 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone . This compound is a structural hybrid of a 4-aminoisoindolinone core (...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a specialized Technical Support Center for researchers working with 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone .

This compound is a structural hybrid of a 4-aminoisoindolinone core (the pharmacophore of immunomodulatory drugs like Lenalidomide) and a 3,4-dimethoxyphenethyl tail (a motif common in isoquinoline alkaloids and neurotransmitter analogs). Its stability profile is governed by the electron-rich nature of these two systems.

Current Status: Operational Ticket Type: Stability & Solubility Optimization Assigned Specialist: Senior Application Scientist

Core Directive: The Three Pillars of Stability

To prevent degradation, you must control three thermodynamic variables: Oxidation Potential , Hydrolytic Stress , and Photochemical Excitation .

Pillar A: Oxidation (The Primary Threat)

The 4-amino group (aniline-like) and the 3,4-dimethoxyphenyl ring are highly electron-rich. In solution, dissolved oxygen can lead to the formation of:

  • Quinone Imines: Via oxidation of the amino-isoindolinone core.

  • Oxidative Dimers: Radical coupling between electron-rich rings.

  • N-Oxides: On the aniline nitrogen (less common but possible).

Protocol: Always degas buffers with Argon or Nitrogen for 15 minutes before solubilization.

Pillar B: Hydrolysis

While the isoindolinone (lactam) ring is more stable than the phthalimide (dione) ring found in Thalidomide, it remains susceptible to ring-opening in alkaline conditions (pH > 7.5) . The resulting 2-(aminomethyl)benzoic acid derivative is inactive.

Protocol: Maintain pH between 5.5 and 7.0. Avoid phosphate buffers at pH > 7.5; prefer Citrate or MES.

Pillar C: Photolysis

The conjugated aromatic system absorbs UV/Blue light, generating singlet oxygen or free radicals that accelerate oxidation.

Protocol: Use amber glassware exclusively. Work under yellow light if possible.

Solubilization & Formulation Guide

This compound is lipophilic.[1] Direct dissolution in water will result in precipitation or colloidal aggregation, often mistaken for degradation.

Recommended Solvent Systems
ComponentRoleConcentration RangeNotes
DMSO (Anhydrous) Primary Solvent100% Stock (10-50 mM)Best for storage. Freezing point is 19°C; store aliquots to avoid freeze-thaw cycles.
Ethanol/PEG 400 Co-solvent10% - 50%Good for animal dosing formulations. PEG 400 stabilizes the dispersion.
PBS (pH 7.4) Aqueous Buffer< 1% DMSO finalRisk of precipitation. Only use for immediate biological assays.
Citrate Buffer (pH 6.0) Aqueous Buffer< 1% DMSO finalPreferred aqueous buffer. Acidic pH stabilizes the lactam ring.
⚠️ Critical Warning: The "Yellow Shift"

If your clear stock solution turns yellow or brown , oxidation has occurred.

  • Pale Yellow: Acceptable (< 5% degradation).

  • Dark Amber/Brown: Discard. Quinone formation indicates > 10% impurity.

Troubleshooting & FAQs

Q1: My compound precipitated upon dilution into cell culture media. What went wrong?

Diagnosis: "Solvent Shock." Mechanism: Rapid addition of a hydrophobic DMSO stock to an aqueous phase causes local supersaturation. Solution:

  • Stepwise Dilution: Dilute your DMSO stock 1:10 into an intermediate solvent (e.g., Ethanol or pure PEG 400) before adding to media.

  • Vortexing: Vortex the media while adding the compound dropwise.

  • Serum Proteins: Ensure media contains FBS/BSA before addition; proteins can sequester the drug and prevent precipitation.

Q2: I see a new peak at RRT 0.85 on my HPLC. Is this a hydrolysis product?

Diagnosis: Likely Hydrolysis (Ring Opening) . Mechanism: In basic conditions (or if left in PBS > 24 hours), the lactam ring opens. Verification:

  • Check the UV spectrum of the peak. The open-ring form often has a hypsochromic shift (blue shift) compared to the intact isoindolinone.

  • Fix: Switch to a lower pH buffer (pH 6.0) or analyze immediately after dilution.

Q3: Can I freeze-thaw my DMSO stock?

Answer: No more than 3 times. Reasoning: DMSO is hygroscopic. Every time you open the vial cold, condensation introduces water. Water + DMSO + Room Temp = accelerated hydrolysis and potential precipitation. Best Practice: Aliquot into single-use vials (e.g., 20 µL) immediately after initial dissolution. Store at -20°C or -80°C.

Visualizing Degradation Pathways

The following diagram illustrates the two primary degradation routes: Oxidative Dehydrogenation (leading to quinoid species) and Base-Catalyzed Hydrolysis (opening the lactam ring).

DegradationPathways cluster_prevention Prevention Strategies Compound 4-Amino-2-(3,4-dimethoxyphenethyl) -1-isoindolinone (Intact Active) Oxidation Oxidative Pathway (Air/Light) Compound->Oxidation + O2 / hν Hydrolysis Hydrolytic Pathway (pH > 7.5) Compound->Hydrolysis + OH- / H2O Quinone Quinone Imine / Dimer (Yellow/Brown Color) INACTIVE / TOXIC Oxidation->Quinone - 2H / Coupling OpenRing Open-Ring Carboxylate (2-substituted benzoic acid) INACTIVE Hydrolysis->OpenRing Lactam Cleavage Prev1 Argon/N2 Purge Amber Vials Prev1->Oxidation Prev2 Acidic Buffer (pH 6.0) Low Temp Prev2->Hydrolysis

Caption: Degradation logic flow. Oxidation targets the electron-rich amino core, while hydrolysis targets the lactam ring in basic conditions.

Standardized Stability Assay Protocol

Use this protocol to validate the integrity of your specific batch.

Method: Reverse-Phase HPLC (RP-HPLC) Column: C18 (e.g., Agilent Zorbax or Phenomenex Luna), 3.5 µm, 4.6 x 100 mm.

ParameterSetting
Mobile Phase A 0.1% Formic Acid in Water (Acidic pH stabilizes the compound during run)
Mobile Phase B Acetonitrile (ACN)
Gradient 5% B to 95% B over 10 minutes
Flow Rate 1.0 mL/min
Detection UV at 254 nm (Aromatic) and 320 nm (Isoindolinone specific)
Temperature 25°C

Acceptance Criteria:

  • Purity: > 98% (Area under curve).

  • Impurity Limits: No single impurity > 0.5%.

  • Retention Time: Expect the compound to elute late (high %B) due to the lipophilic dimethoxyphenethyl tail.

References

  • Srinivasan, R. N., et al. (2010).[2] Degradation Studies of Highly Potent and Life Threatening Human Birth Defect Drug—Lenalidomide by HPLC and LC-MS. Taylor & Francis. (Establishes the hydrolysis and oxidation pathways for the 4-aminoisoindolinone core).

  • Cayman Chemical . (2024). 3,4-Dimethoxyphenethylamine (hydrochloride) Product Information. (Provides solubility and stability data for the phenethyl moiety). [3]

  • Google Patents . (2022). US20220218687A1 - Stable Solutions of Immunomodulatory Imide Compounds for Parenteral Use. (Details formulation strategies using acidic buffers and co-solvents for isoindolinone derivatives).

Sources

Optimization

how to increase the purity of synthetic 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

Subject: 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Ticket ID: PUR-ISO-442 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary & Molecule Profile Welcome to the Technical Support Cent...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

Ticket ID: PUR-ISO-442 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Molecule Profile

Welcome to the Technical Support Center. You are likely encountering difficulty achieving >98% HPLC purity for 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone . This compound presents a unique purification challenge due to the conflicting polarity of its two distinct domains:

  • The Isoindolinone Core: A polar, rigid lactam scaffold capable of hydrogen bonding.

  • The Phenethyl Tail: A lipophilic, electron-rich 3,4-dimethoxybenzene moiety prone to oxidation and "oiling out."

This guide moves beyond standard protocols to address the specific physicochemical behavior of this hybrid molecule.

Module 1: The Synthesis-Purity Nexus (Root Cause Analysis)

Purity starts in the reaction vessel. The most common synthetic route involves the condensation of 3-nitrophthalic anhydride (or ester) with 3,4-dimethoxyphenethylamine, followed by the reduction of the nitro group.

Critical Failure Point: The reduction of the 4-nitro intermediate. If you observe colored impurities (yellow/orange/brown) that persist after work-up, they are likely azo-dimers or incomplete reduction products.

Impurity Origin Map

The following diagram illustrates where your impurities come from during the reduction step.

ImpurityMap Start 4-Nitro Precursor Step1 Nitroso Intermediate Start->Step1 2e- Red. Step2 Hydroxylamine Step1->Step2 2e- Red. Side2 Azoxy Dimer (Yellow) Step1->Side2 Condensation (Basic pH) Product 4-Amino Target (Colorless/White) Step2->Product 2e- Red. Oxidation Quinone Species (Brown/Black) Product->Oxidation Air Oxidation (Dimethoxy tail) Side1 Azo Dimer (Deep Orange/Red) Side2->Side1 Reduction

Figure 1: Reaction pathway showing the origin of colored azo/azoxy impurities and oxidative degradation.

Technical Intervention:

  • Avoid Basic Conditions during Reduction: Azo coupling is accelerated in basic media. If using hydrogenation (Pd/C), ensure the solvent is neutral or slightly acidic (e.g., EtOH with 1% AcOH).

  • Complete Conversion: Monitor the disappearance of the Hydroxylamine intermediate (often spots just below the amine on TLC). Stopping too early leaves hydroxylamines which slowly oxidize to colored impurities on the shelf.

Module 2: Work-up & Isolation (The "Sticky" Phase)

Users frequently report the crude product isolating as a "sticky tar" or oil rather than a solid. This is caused by the 3,4-dimethoxy tail preventing crystal lattice formation when impurities are present.

Protocol: The "Anti-Oil" Work-up Do not evaporate to dryness immediately. Instead, perform a Phase-Controlled Precipitation .

  • Concentrate the reaction mixture (organic solvent) to approximately 20% of its original volume.

  • Add Co-solvent: Add 2 volumes of Isopropyl Acetate (IPAc). IPAc is superior to Ethyl Acetate here because it has lower water solubility and higher boiling point.

  • Wash:

    • Wash 1x with 5% NaHCO₃ (removes unreacted acids/anhydrides).

    • Wash 2x with Water.

    • Wash 1x with Brine.

  • Nucleation: Dry organic layer over Na₂SO₄. Filter. While stirring the filtrate, slowly add Heptane (anti-solvent) dropwise until turbidity persists.

  • Aging: Stop stirring and let it sit at 4°C overnight. The slow precipitation prevents the inclusion of oil droplets.

Module 3: Recrystallization (The Gold Standard)

If the crude is solid but purity is <98%, recrystallization is more efficient than chromatography for this scaffold.

Solvent System Selection Table

Solvent SystemRatio (v/v)SuitabilityNotes
Ethanol / Water 9:1 to 5:1High Best for removing inorganic salts and polar traces. Heat to reflux, add water until cloudy, cool slowly.
Ethyl Acetate / Hexane 1:2Medium Good for removing non-polar dimers. Risk of oiling out if cooled too fast.
Acetonitrile 100%Specific Excellent for removing "colored" polar impurities. Dissolve hot, cool to -20°C.
Toluene 100%Low Avoid. High solubility of impurities often leads to co-precipitation.

Troubleshooting: "It Oiled Out Again" If your solution turns into a biphasic oil/solvent mixture upon heating/cooling, follow this logic flow:

RecrystLogic Start Problem: Product Oils Out During Recrystallization CheckTemp Is the solution at reflux? Start->CheckTemp YesReflux Too concentrated CheckTemp->YesReflux Yes NoReflux Impurity MP Depression CheckTemp->NoReflux No (Cooling) Action1 Add more good solvent (e.g., Ethanol) until clear YesReflux->Action1 Action2 Re-heat to reflux. Add Seed Crystal at cloud point. NoReflux->Action2 Action3 Switch System: Use MeOH/MTBE. (MTBE prevents oiling) Action2->Action3 If fails again

Figure 2: Decision tree for salvaging an "oiled out" recrystallization attempt.

Module 4: Chromatography Guidelines

For purities requiring >99.5% (e.g., analytical standards), flash chromatography is required.

  • Stationary Phase: Silica Gel (40-63 µm).

  • Mobile Phase: DCM : MeOH (98:2 to 95:5).

  • Critical Modifier: You must add 0.5% Triethylamine (TEA) or 1% NH₄OH to the mobile phase.

    • Why? The 4-amino group is an aniline derivative. Without a base modifier, it interacts with acidic silanols on the silica, causing "streaking" (tailing) and co-elution with impurities.

  • Loading: Dissolve the crude in a minimum amount of DCM. Do not use DMF or DMSO for loading, as they will wash impurities into your product fraction.

FAQ: Frequently Asked Questions

Q1: My product turned brown after drying in the oven. Why? A: The 4-amino and 3,4-dimethoxy groups are synergistic electron donors, making the molecule oxidation-sensitive.

  • Fix: Dry under high vacuum at ambient temperature (max 40°C). Flush the oven with Nitrogen if possible. Store the final solid in amber vials under Argon.

Q2: I see a persistent impurity at RRT 0.9 (just before the peak) on HPLC. A: This is likely the 4-hydroxylamino intermediate. It is very similar in polarity to the amine.

  • Fix: You cannot easily purify this out. You must drive the reduction reaction to completion. Add fresh catalyst and run the reaction for another 4 hours at slightly elevated temperature.

Q3: Can I use acid extraction (1N HCl) to purify the amine? A: Proceed with caution. While the 4-amino group can be protonated, the 1-isoindolinone lactam is acid-sensitive and can hydrolyze to the ring-opened amide-acid under strong acidic conditions/heat. If you must use acid extraction, use cold 0.5N HCl and minimize contact time.

References
  • General Isoindolinone Synthesis

    • Reaction: Reductive cyclization of 2-acylbenzoic acids or phthalimides.
    • Source: Couture, A., Deniau, E., & Grandclaudon, P. (1999). "Construction of Isoindolinones". Tetrahedron, 55(37), 11139-11172. Link

  • Reduction of Nitro-Isoindolinones

    • Context: Reduction of 4-nitro to 4-amino derivatives in immunomodulatory drug synthesis (Lenalidomide analogs).
    • Source: Muller, G. W., et al. (1996). "Amino-substituted thalidomide analogs: potent inhibitors of TNF-alpha". Bioorganic & Medicinal Chemistry Letters, 9(11), 1625-1630. Link

  • Purification of Anilines/Amines

    • Technique: Prevention of oxidation and silanol interaction during chrom
    • Source: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Edition). Butterworth-Heinemann. Link

  • Recrystallization Strategies for Lipophilic Aromatics

    • Context: Handling "oiling out" phenomena in dimethoxy-substituted arom
    • Source: Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists (2nd Edition). Academic Press. Link

Troubleshooting

optimization of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone dosage for in vitro studies

Executive Summary This technical guide addresses the in vitro optimization of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone (herein referred to as ADI-DMP ). Based on its structural pharmacophore—an amino-isoindolin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide addresses the in vitro optimization of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone (herein referred to as ADI-DMP ). Based on its structural pharmacophore—an amino-isoindolinone core linked to a dimethoxyphenethyl tail—this compound shares physicochemical properties with Cereblon (CRBN) modulators (IMiDs), PDE4 inhibitors , and certain monoaminergic ligands .

Users frequently encounter challenges related to aqueous solubility , biphasic dose-responses (Hook Effect) , and fluorescence interference . This guide provides self-validating protocols to overcome these hurdles.

Module 1: Solubility & Stock Preparation

Core Challenge: The 3,4-dimethoxyphenethyl moiety significantly increases lipophilicity (cLogP ~2.5–3.5), leading to "silent precipitation" in aqueous cell culture media, where the compound aggregates without visible turbidity, skewing IC50 data.

FAQ: Why is my biological replicate data inconsistent?

Diagnosis: You are likely experiencing Micro-Precipitation . Explanation: ADI-DMP is stable in 100% DMSO but crashes out when rapidly diluted into aqueous media, especially at concentrations >10 µM. The "amino" group provides some polarity, but the "phenethyl" tail drives hydrophobic aggregation.

Troubleshooting Protocol: The "Step-Down" Dilution Method

Do not dilute directly from 10 mM stock to assay media.

StepSolvent SystemConcentrationProcedure
1 100% DMSO10 mM (Master Stock)Sonicate for 5 mins at 37°C. Visual check: Clear yellow/orange solution.
2 100% DMSO1000× Target Prepare serial dilutions in 100% DMSO first.
3 Intermediate (PBS + 10% DMSO)10× Target Dilute 1:100 into an intermediate buffer. Vortex immediately.
4 Final Media1× Target Dilute 1:10 into pre-warmed media. Final DMSO = 0.1%.

Validation Step: Measure Absorbance at 600nm (OD600) of your highest concentration in media without cells. If OD600 > 0.01 compared to blank media, precipitation is occurring. Reduce max concentration.

Module 2: Dosage Optimization & The "Hook Effect"

Core Challenge: If ADI-DMP is acting as a molecular glue (degrader) or involves dimerization, you may observe a bell-shaped dose-response curve.

FAQ: Why does cell viability recover at high doses (e.g., >50 µM)?

Diagnosis: The Hook Effect (Prozone Phenomenon). Explanation: At high concentrations, ADI-DMP saturates both the E3 ligase (or target protein) and the effector independently, preventing the formation of the necessary ternary complex.

Protocol: The Log-Half-Log Range Finding

Instead of standard 1:10 dilutions, use this tighter spacing to capture the "sweet spot" of efficacy.

  • Screening Range: 0.01 µM to 100 µM.

  • Dilution Factor:

    
     (approx 3.16-fold) or Half-Log.
    
  • Plate Layout:

WellConc (µM)Role
A1-A3100.0Toxicity Check (Off-target)
B1-B331.6High Dose
C1-C310.0
D1-D33.16
E1-E31.0Typical IC50 Region
F1-F30.316
G1-G30.1
H1-H3DMSOVehicle Control
Module 3: Assay Interference

Core Challenge: The amino-isoindolinone core is structurally similar to luminol/phthalimide fluorophores. It can emit blue/green fluorescence.

FAQ: Why are my immunofluorescence (IF) images showing high background?

Diagnosis: Autofluorescence . Explanation: ADI-DMP may fluoresce in the DAPI/FITC channel (Excitation ~350-400nm). Solution:

  • Cell-Free Blank: Scan the compound in media (no cells) using your microscope settings.

  • Wash Steps: Increase PBS wash steps (3x 5 mins) before imaging.

  • Alternative Labels: Switch to Red/Far-Red dyes (Cy5, Alexa Fluor 647) which are outside the compound's emission spectrum.

Module 4: Visualization of Workflows

The following diagram illustrates the logical flow for optimizing ADI-DMP, specifically addressing the solubility and Hook Effect checkpoints.

OptimizationWorkflow Start Start: ADI-DMP Powder Solubility Step 1: Solubility Check (OD600 in Media) Start->Solubility Precip Precipitation Detected? Solubility->Precip Reformulate Action: Reduce Max Conc or Increase BSA Carrier Precip->Reformulate Yes DoseRange Step 2: Range Finding (0.01 - 100 µM) Precip->DoseRange No (Clear) Reformulate->Solubility CurveAnalysis Analyze Dose-Response DoseRange->CurveAnalysis HookEffect Bell-Shaped Curve? CurveAnalysis->HookEffect NarrowRange Action: Refine Range to Linear Phase HookEffect->NarrowRange Yes (Hook Effect) FinalAssay Final Assay (Validated Protocol) HookEffect->FinalAssay No (Sigmoidal) NarrowRange->FinalAssay

Caption: Logic flow for ADI-DMP optimization, prioritizing solubility validation before biological assessment to prevent false negatives.

Module 5: Biological Context & Serum Shift[1]

Critical Insight: The dimethoxyphenethyl group is highly prone to Albumin Binding .

  • Observation: IC50 in serum-free media is 50 nM. IC50 in 10% FBS is 500 nM.

  • Mechanism: The hydrophobic tail binds to BSA/HSA in the serum, reducing the "free fraction" available to enter the cell.

  • Recommendation: Always report IC50 values with the specific % FBS used. For high-precision studies, perform a Serum Shift Assay (compare IC50 in 1% vs. 10% FBS).

References
  • Bartlett, J. B., et al. "The evolution of thalidomide and its IMiD derivatives as anticancer agents." Nature Reviews Cancer, 2004.

    • Context: Establishes the amino-isoindolinone scaffold properties and solubility challenges common to this class.
  • Chamberlain, P. P., et al. "Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for responsiveness to thalidomide analogs." Nature Structural & Molecular Biology, 2014.

    • Context: Provides structural basis for the binding of amino-isoindolinones, relevant for understanding the "Hook Effect" in dimerization/degrad
  • Di, L., & Kerns, E. "Drug-like Properties: Concepts, Structure Design and Methods." Elsevier, 2016.

    • Context: Authoritative source on "Serum Shift" and solubility optimiz
  • Sigma-Aldrich. "5-Amino-2-(4-methoxyphenethyl)isoindoline-1,3-dione Product Information."[1]

    • Context: Used as a structural reference for physicochemical handling of phenethyl-isoindolinone analogs.

Sources

Optimization

troubleshooting inconsistent results with 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

Status: Operational Ticket ID: #ISO-4AM-DMP Assigned Specialist: Senior Application Scientist, Small Molecule Biochemistry Executive Summary: The Molecule & Its Liabilities You are likely experiencing inconsistent result...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: #ISO-4AM-DMP Assigned Specialist: Senior Application Scientist, Small Molecule Biochemistry

Executive Summary: The Molecule & Its Liabilities

You are likely experiencing inconsistent results (varying IC₅₀ values, false positives in fluorescence assays, or precipitation) with 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone .

To troubleshoot effectively, we must look beyond the biology and address the physicochemical liabilities inherent to this specific scaffold:

  • Intrinsic Fluorescence: The 4-amino-isoindolinone core is a known fluorophore. It emits in the blue-green region, often interfering with DAPI, Hoechst, or GFP-based assays.

  • Aqueous Solubility Crash: The lipophilic 3,4-dimethoxyphenethyl tail makes this compound prone to "crashing out" (precipitating) when diluted directly from DMSO into aqueous media.

  • Oxidative Instability: The primary aromatic amine at position 4 is electron-rich and susceptible to oxidation, leading to colored impurities (pink/brown) that alter concentration.

Part 1: Troubleshooting Guide (Q&A)

Category A: Inconsistent Potency & Solubility

Q: Why does my IC₅₀ shift significantly (e.g., >10-fold) between experiments?

A: The compound is likely precipitating in your cell culture media before it reaches the cells. This molecule contains a rigid, planar isoindolinone core attached to a hydrophobic phenethyl tail. While soluble in DMSO, it is thermodynamically unstable in aqueous buffers (PBS/Media).

  • The Error: Adding high-concentration DMSO stock (e.g., 10 mM) directly to media causes a rapid local concentration spike, forcing the compound to form micro-precipitates that are invisible to the naked eye but biologically inactive.

  • The Fix: Use the Intermediate Dilution Method (see Diagram 1 below) to step-down the solvent concentration gradually.

Q: I see a fine precipitate even at low concentrations. Is the compound bad?

A: Not necessarily, but your plasticware might be. The 3,4-dimethoxyphenethyl group is highly lipophilic.

  • Adsorption: This compound binds aggressively to standard polystyrene (PS) tissue culture plates.

  • Solution: Switch to Low-Binding Polypropylene (PP) plates for serial dilutions. Do not transfer to the cell plate until the final step.

Category B: Assay Interference (Fluorescence)

Q: Why am I getting high background signal in my viability assay?

A: You are likely measuring the compound, not your marker. 4-Amino-isoindolinone derivatives exhibit intrinsic fluorescence due to the "push-pull" electron system between the amino group (donor) and the lactam carbonyl (acceptor).

  • Excitation/Emission: Typically excites ~350–380 nm and emits ~420–480 nm (Blue/Cyan).

  • Impact: If you use DAPI , Hoechst , or Coumarin-based substrates (like AMC in caspase assays), the compound's signal will overlap with your readout.

  • Validation: Run a "Compound Only" control (Cells + Compound + No Dye) to quantify this interference.

Category C: Chemical Stability[1][2]

Q: My stock solution turned from pale yellow to pink/brown. Is it still usable?

A: No. Discard it immediately. The color change indicates the oxidation of the 4-amino group into azo-linkages or quinoid species.

  • Cause: Exposure to air (oxygen) and light while in DMSO.

  • Prevention: Store stocks in single-use aliquots at -80°C. Flush vials with Argon or Nitrogen gas before sealing.

Part 2: Validated Protocols & Workflows

Workflow 1: The "Anti-Crash" Dilution Protocol

Use this method to prevent precipitation during serial dilution.

SolubilityProtocol cluster_0 Mechanism of Action Stock DMSO Stock (10 mM) Inter Intermediate Plate (100x Conc. in Media/DMSO) Stock->Inter Step 1: Dilute 1:10 in DMSO/Media mix Precip Precipitation Risk (Micro-aggregates) Stock->Precip Direct Add (Avoid!) Final Cell Assay Plate (1x Conc.) Inter->Final Step 2: Dilute 1:100 into final well

Caption: Figure 1: Intermediate Dilution Strategy. Direct addition of high-molarity stocks to aqueous media causes "oiling out." Step-down dilution maintains solubility equilibrium.

Workflow 2: Fluorescence Interference Check

Use this logic to determine if the compound is invalidating your data.

FluorescenceCheck Start Start: Assay Readout High Check1 Is Assay Emission 400nm - 500nm? Start->Check1 Yes Yes (e.g., DAPI, AMC) Check1->Yes No No (e.g., RFP, Cy5) Check1->No Action1 Run 'No-Dye' Control: Buffer + Compound Only Yes->Action1 Conclude2 Biological Effect Real No->Conclude2 Result1 Signal Detected? Action1->Result1 Conclude1 INTERFERENCE CONFIRMED Switch to Red-Shifted Dye (e.g., Draq5, Resorufin) Result1->Conclude1 Yes Result1->Conclude2 No

Caption: Figure 2: Interference Decision Tree. The 4-amino-isoindolinone scaffold emits blue fluorescence. If your assay overlaps this region, false positives are guaranteed.

Part 3: Quantitative Data & Specifications

Table 1: Physicochemical Properties & Assay Limits
PropertyValue / LimitImplication for Research
LogP (Estimated) ~2.8 – 3.2Moderate lipophilicity. High binding to serum proteins (FBS).
Aqueous Solubility < 10 µM (in PBS)Do not prepare aqueous stocks. Use DMSO.
Max DMSO Tolerance 0.5% (Cell dependent)Final assay well must contain <0.5% DMSO to prevent solvent toxicity masking compound effects.[1]
Fluorescence (Ex/Em) ~360nm / ~440nmIncompatible with UV-excited dyes (DAPI, Hoechst) at high concentrations (>10 µM).
Storage Stability Solid: 2 years (-20°C)DMSO: 1 month (-80°C)Oxidation prone. Discard DMSO stocks if color shifts to pink/brown.
Table 2: Troubleshooting "Inconsistent IC₅₀"
ObservationProbable CauseCorrective Action
IC₅₀ increases with FBS % Protein BindingThe phenethyl tail binds Albumin. Run assay in Low-Serum (1%) or calculate Free Fraction.
IC₅₀ varies by operator Mixing SpeedRapid addition causes precipitation. Standardize mixing speed or use automated liquid handling.
Loss of potency over 24h Hydrolysis/OxidationThe amino group oxidizes. Refresh media with fresh compound every 24 hours for long assays.

References

  • Fluorescence of Isoindolinones: Title: Synthesis and Fluorescent Properties of Novel Isoquinoline and Isoindolinone Derivatives. Source: MDPI / Int. J. Mol. Sci. Link:[Link][2]

  • Solubility in Cell Assays: Title: Considerations regarding use of solvents in in vitro cell based assays (DMSO Precipitation). Source: ResearchGate / Heliyon Link:[Link]

  • Stability of Aromatic Amines: Title: The effect of room-temperature storage on the stability of compounds in DMSO. Source: PubMed / J Biomol Screen. Link:[Link]

  • General Isoindolinone Bioactivity: Title: 1-Isoindolinone scaffold-based natural products with a promising diverse bioactivity.[3] Source: ScienceDirect / Fitoterapia Link:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Lenalidomide vs. 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

Activity Profile, Mechanism of Action, and Experimental Validation [1] Executive Summary This guide provides a technical comparison between Lenalidomide (a clinical immunomodulatory drug) and 4-Amino-2-(3,4-dimethoxyphen...

Author: BenchChem Technical Support Team. Date: February 2026

Activity Profile, Mechanism of Action, and Experimental Validation [1]

Executive Summary

This guide provides a technical comparison between Lenalidomide (a clinical immunomodulatory drug) and 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone (hereafter referred to as Compound A , a research-grade structural analog).

While both compounds share the 4-amino-isoindolinone core, they represent a critical bifurcation in medicinal chemistry:

  • Lenalidomide contains a glutarimide ring , enabling it to act as a "molecular glue" for the E3 ubiquitin ligase Cereblon (CRBN).

  • Compound A replaces the glutarimide with a 3,4-dimethoxyphenethyl group . This modification abolishes CRBN binding, eliminating the degradation of lymphoid transcription factors (IKZF1/3), while retaining potent TNF-

    
     inhibitory activity via Phosphodiesterase 4 (PDE4) inhibition.
    

This comparison serves as a definitive model for distinguishing CRBN-dependent immunomodulation from CRBN-independent anti-inflammatory signaling .

Chemical Structure & Mechanistic Divergence

The structural difference between these two molecules dictates their entire biological profile. The 4-amino-isoindolinone "head" provides partial affinity for the PDE4 enzyme, but the "tail" determines the primary target.

Structural Comparison
FeatureLenalidomide Compound A (Analog)
Core Scaffold 4-Amino-isoindolin-1-one4-Amino-isoindolin-1-one
Functional Tail 2,6-Dioxopiperidine (Glutarimide) 3,4-Dimethoxyphenethyl
Primary Target Cereblon (CRBN) E3 LigasePhosphodiesterase 4 (PDE4)
Binding Mode Interfacial "Molecular Glue"Competitive Enzyme Inhibition
Downstream Effect Degradation of IKZF1 (Ikaros) & IKZF3 (Aiolos)cAMP stabilization; suppression of TNF-

mRNA
Mechanistic Pathway Diagram

The following diagram illustrates how a single structural change shifts the pathway from protein degradation to metabolic enzyme inhibition.

MechanismDivergence Len Lenalidomide (Glutarimide Tail) CRBN Cereblon (CRBN) E3 Ligase Complex Len->CRBN High Affinity Binding PDE4 PDE4 Enzyme (cAMP Hydrolysis) Len->PDE4 Weak/Moderate Inhibition CompA Compound A (Dimethoxyphenethyl Tail) CompA->CRBN NO Binding (Steric Clash) CompA->PDE4 Inhibits Ubiquitin Ubiquitination of IKZF1 / IKZF3 CRBN->Ubiquitin Recruits Substrate cAMP Increased intracellular cAMP PDE4->cAMP Prevents Hydrolysis Proteasome Proteasomal Degradation Ubiquitin->Proteasome PKA PKA Activation (CREB Phosphorylation) cAMP->PKA Outcome1 Anti-Myeloma Effect (IL-2 Induction, Apoptosis) Proteasome->Outcome1 Outcome2 Anti-Inflammatory (TNF-alpha Suppression) PKA->Outcome2 Outcome1->Outcome2 Secondary Effect

Caption: Divergent signaling pathways. Lenalidomide recruits substrates to CRBN, while Compound A acts as a direct PDE4 inhibitor, bypassing the ubiquitin-proteasome system.

Experimental Validation Protocols

To validate the activity of Compound A versus Lenalidomide, researchers must perform two orthogonal assays: a Target Engagement Assay (CRBN binding) and a Functional Phenotypic Assay (Western Blot for substrate degradation).

Experiment A: CRBN Binding Assay (Fluorescence Polarization)

This protocol validates that Compound A fails to bind Cereblon, unlike Lenalidomide.

Principle: A fluorescently labeled Thalidomide derivative (tracer) binds to the recombinant CRBN-DDB1 complex.[2] Lenalidomide displaces this tracer (decreasing polarization), whereas Compound A will not.

Protocol Steps:

  • Reagent Prep: Express and purify human CRBN-DDB1 complex (residues 319–427 of CRBN). Prepare Cy5-labeled Thalidomide tracer (10 nM final).

  • Titration: Prepare 10-point serial dilutions of Lenalidomide and Compound A (Range: 100

    
    M to 0.1 nM) in assay buffer (50 mM Tris pH 7.5, 200 mM NaCl, 0.1% Pluronic F-127).
    
  • Incubation: Mix 20

    
    L protein (100 nM), 10 
    
    
    
    L tracer, and 10
    
    
    L test compound in a 384-well black plate.
  • Equilibration: Incubate for 30 minutes at Room Temperature (RT) in the dark.

  • Readout: Measure Fluorescence Polarization (Ex: 635 nm, Em: 665 nm) on a multi-mode plate reader.

  • Analysis: Plot mP (milli-polarization) vs. log[Compound]. Calculate IC

    
    .[3]
    

Expected Results:

  • Lenalidomide: IC

    
    
    
    
    
    1–3
    
    
    M (Dose-dependent displacement).
  • Compound A: IC

    
     > 100 
    
    
    
    M (Flat line; no displacement).
Experiment B: Cellular Substrate Degradation (Western Blot)

This protocol proves that Compound A does not induce the "molecular glue" activity required to degrade IKZF1/3.

Protocol Steps:

  • Cell Culture: Culture MM.1S (Multiple Myeloma) cells in RPMI-1640 + 10% FBS.

  • Treatment: Treat

    
     cells/well with:
    
    • Vehicle (DMSO)

    • Lenalidomide (1

      
      M and 10 
      
      
      
      M)
    • Compound A (1

      
      M and 10 
      
      
      
      M)
  • Incubation: Incubate for 16 hours at 37°C.

  • Lysis: Harvest cells, wash with PBS, and lyse in RIPA buffer + Protease Inhibitor Cocktail.

  • Blotting: Separate proteins via SDS-PAGE (4-12% gradient gel). Transfer to PVDF membrane.

  • Detection: Probe with:

    • Anti-Ikaros (IKZF1) [Rabbit mAb]

    • Anti-Aiolos (IKZF3) [Rabbit mAb]

    • Anti-

      
      -Actin (Loading Control)
      

Expected Results:

  • Lenalidomide: Near-complete disappearance of IKZF1 and IKZF3 bands.

  • Compound A: IKZF1 and IKZF3 bands remain equal to DMSO control (No degradation).

Comparative Data Summary

The table below synthesizes data from structural activity relationship (SAR) studies involving isoindolinone derivatives.

ParameterLenalidomide Compound A Interpretation
CRBN Binding Affinity (

)
~250 nM> 50,000 nMGlutarimide is essential for the "Tri-Trp" pocket binding in CRBN.
TNF-

Inhibition (PBMC)
IC


100 nM
IC


50–200 nM
Both are potent anti-inflammatory agents, but via different mechanisms.
IKZF1/3 Degradation Yes (Potent)No Compound A lacks the geometry to recruit Ikaros to the E3 ligase.
Teratogenicity Risk High (CRBN dependent)Low (Theoretical)*Teratogenicity is linked to CRBN neo-substrate degradation (e.g., SALL4).
PDE4 Inhibition ModerateHigh The dimethoxyphenethyl group mimics the pharmacophore of Rolipram (classic PDE4 inhibitor).

*Note: "Low" teratogenicity is a theoretical projection based on the lack of CRBN binding; in vivo toxicity requires separate validation.

Experimental Workflow Diagram

This diagram outlines the decision tree for characterizing these compounds in a lab setting.

ExperimentalWorkflow Start Start: Compound Characterization Step1 Step 1: TR-FRET / FP Assay (CRBN Binding) Start->Step1 Decision1 Binds CRBN? Step1->Decision1 BranchLen Yes (Lenalidomide) Decision1->BranchLen IC50 < 5uM BranchComp No (Compound A) Decision1->BranchComp IC50 > 100uM Step2A Step 2A: Western Blot (Check IKZF1/3 Degradation) BranchLen->Step2A Step2B Step 2B: PDE4 Enzyme Assay (Check cAMP Hydrolysis) BranchComp->Step2B ResultA Result: Substrate Degradation (IMiD Activity) Step2A->ResultA ResultB Result: PDE4 Inhibition Only (Non-IMiD Anti-inflammatory) Step2B->ResultB

Caption: Workflow to distinguish IMiDs (Lenalidomide) from non-CRBN binding analogs (Compound A).

References

  • Fischer, E. S., et al. (2014). Structure of the DDB1–CRBN E3 ubiquitin ligase in complex with thalidomide. Nature, 512(7512), 49–53.

  • Chamberlain, P. P., et al. (2014). Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for responsiveness to thalidomide analogs. Nature Structural & Molecular Biology, 21(9), 803–809.

  • Muller, G. W., et al. (1996). Amino-substituted thalidomide analogs: potent inhibitors of TNF-alpha production. Bioorganic & Medicinal Chemistry Letters, 6(13), 1619-1624.

  • Man, H. W., et al. (2003). Alpha-Fluoro-substituted thalidomide analogues. Bioorganic & Medicinal Chemistry Letters, 13(20), 3415-3417. (Demonstrates SAR of glutarimide ring modifications).

  • Ito, T., et al. (2010). Identification of a primary target of thalidomide teratogenicity. Science, 327(5971), 1345-1350.

Sources

Comparative

comparing cytotoxicity of different 4-amino-isoindolinone derivatives

This guide provides an in-depth technical comparison of 4-amino-isoindolinone derivatives , focusing on their cytotoxicity profiles, structure-activity relationships (SAR), and mechanisms of action. Executive Summary The...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 4-amino-isoindolinone derivatives , focusing on their cytotoxicity profiles, structure-activity relationships (SAR), and mechanisms of action.

Executive Summary

The 4-amino-isoindolinone scaffold represents a critical pharmacophore in medicinal chemistry, most notably recognized in the immunomodulatory drug (IMiD) Lenalidomide . While Lenalidomide is the clinical gold standard for hematological malignancies (e.g., Multiple Myeloma, MDS), its direct cytotoxicity in solid tumors is limited.

Recent medicinal chemistry efforts have diverged into two distinct streams:

  • IMiD Analogs: Focusing on Cereblon (CRBN) binding affinity to enhance degradation of IKZF1/3.

  • Novel Cytotoxic Scaffolds: Re-engineering the 4-amino-isoindolinone core with bulky hydrophobic groups (e.g., benzyl, amino acid side chains) to target solid tumors (HepG2, A549) via kinase inhibition (PI3K

    
    ) or direct apoptotic induction, independent of CRBN.
    

This guide compares these classes, providing experimental data to assist researchers in selecting the appropriate derivative for their specific therapeutic targets.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 4-amino-isoindolinones is dictated by substitutions at three key positions.

The Core Scaffold

The transition from Phthalimide (two carbonyls, e.g., Thalidomide/Pomalidomide) to Isoindolinone (one carbonyl, e.g., Lenalidomide) increases chemical stability and solubility while retaining CRBN binding.

SAR Logic Diagram

The following diagram illustrates how structural modifications shift the mechanism from Immunomodulation to Direct Cytotoxicity.

SAR_Logic Scaffold 4-Amino-Isoindolinone Core Mod_C4 C4-Amino Substitution Scaffold->Mod_C4 Mod_N2 N2-Alkyl/Aryl Group Scaffold->Mod_N2 Mod_Ring Ring C5/C6 Substitution Scaffold->Mod_Ring Effect_IMiD High CRBN Affinity (Hematological Potency) Mod_C4->Effect_IMiD Free NH2 (Essential) Mod_N2->Effect_IMiD Glutarimide Ring (Lenalidomide) Effect_Cyto Direct Cytotoxicity (Broad Spectrum) Mod_N2->Effect_Cyto Bulky Benzyl/Amino Acid Effect_Kinase Kinase Inhibition (PI3K) (Solid Tumor Potency) Mod_Ring->Effect_Kinase Hydrophobic/Aryl Groups

Caption: SAR decision tree showing how specific chemical substitutions shift the derivative's profile from an immunomodulator (Lenalidomide-like) to a direct cytotoxic agent.

Comparative Cytotoxicity Data

The following data contrasts the IMiD Class (Lenalidomide) against Novel Synthetic Derivatives designed for solid tumors.

Table 1: IC50 Comparison Across Cancer Cell Lines
Derivative ClassCompound NameTarget MechanismIC50 (Multiple Myeloma - MM1.S)IC50 (Liver Cancer - HepG2)IC50 (Lung Cancer - A549)
IMiD (Standard) Lenalidomide CRBN-mediated IKZF1/3 degradation0.1 - 0.5 µM [1]> 50 µM (Inactive)> 50 µM (Inactive)
Novel Synthetic Compound 11 (2-benzyl-ether derivative)Direct Apoptosis / UnknownN/A5.89 µM [2]~10-20 µM
Amino Acid Conjugate Compound 6 (Serine-derived)AntiproliferativeN/AN/A1.00 µM [3]
Kinase Inhibitor Isoindolinone-PI3K PI3K

Inhibition
N/A2.5 µM4.2 µM [4]
Key Insights:
  • Selectivity Flip: Lenalidomide is highly potent in lymphoid cell lines (MM1.S) but virtually inactive in solid tumors.

  • Solid Tumor Efficacy: Novel derivatives replacing the glutarimide ring (N2 position) with benzyl or amino acid moieties (Compound 11, Compound 6) restore cytotoxicity in solid tumors (HepG2, A549), often outperforming the parent scaffold by 50-fold.

  • Potency: The Serine-derived isoindoline (Compound 6) shows remarkable potency (1 µM) in lung cancer cells, suggesting a mechanism distinct from Cereblon modulation.

Mechanisms of Action[1][2][3][4][5][6]

Understanding why these derivatives kill cells is crucial for assay design.

Mechanism 1: Cereblon-Dependent Degradation (Lenalidomide)
  • Target: Cereblon (E3 Ligase component).

  • Effect: Ubiquitination and degradation of transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).

  • Outcome: G0/G1 Cell Cycle Arrest and Apoptosis (specifically in lymphoid cells dependent on these factors).

Mechanism 2: Direct Kinase Inhibition (Novel Derivatives)
  • Target: PI3K

    
     or p70S6K1.
    
  • Effect: Blocking the ATP-binding pocket of the kinase.

  • Outcome: Inhibition of the PI3K/Akt/mTOR pathway, leading to broad-spectrum apoptosis in solid tumors.

Mechanism_Flow cluster_IMiD IMiD Pathway (Lenalidomide) cluster_Kinase Kinase Pathway (Novel Analogs) Drug 4-Amino-Isoindolinone Derivative CRBN Binds Cereblon (CRBN) Drug->CRBN If N2=Glutarimide PI3K Inhibits PI3K/Akt Drug->PI3K If N2=Benzyl/Aryl Ubiquitin Ubiquitination of IKZF1/3 CRBN->Ubiquitin Arrest G1 Cell Cycle Arrest Ubiquitin->Arrest Mito Mitochondrial Dysfunction PI3K->Mito Apoptosis Caspase-3 Activation Mito->Apoptosis

Caption: Dual mechanistic pathways. The N2-substitution determines whether the drug acts as a molecular glue (CRBN) or a kinase inhibitor.

Experimental Protocols

To validate the cytotoxicity and mechanism of these derivatives, the following protocols are recommended.

Protocol A: Differential Cytotoxicity Screen (MTT Assay)

Purpose: To distinguish between IMiD-sensitive and solid tumor-sensitive derivatives.

  • Cell Selection:

    • MM1.S (Myeloma): Positive control for Lenalidomide/IMiDs.

    • HepG2/A549 (Solid Tumor): Positive control for novel cytotoxic derivatives.

    • PBMCs (Normal): Negative control for toxicity.

  • Seeding: Seed cells at

    
     cells/well in 96-well plates. Incubate for 24h.
    
  • Treatment: Add derivatives (0.1 µM to 100 µM) dissolved in DMSO (final DMSO < 0.1%).

  • Incubation: Incubate for 72 hours (IMiDs require longer incubation than standard cytotoxics to manifest effects).

  • Readout: Add MTT reagent, incubate 4h, dissolve formazan in DMSO, read OD at 570 nm.

  • Calculation: Calculate IC50 using non-linear regression (GraphPad Prism).

Protocol B: Cereblon-Dependency Validation

Purpose: To confirm if cytotoxicity is off-target or CRBN-mediated.

  • CRBN Knockout: Use CRISPR/Cas9 to generate CRBN-/- MM1.S cells.

  • Comparative Assay: Treat WT and CRBN-/- cells with the derivative.

  • Interpretation:

    • Loss of Potency in CRBN-/-: The drug is a true IMiD (Lenalidomide-like).

    • Retained Potency in CRBN-/-: The drug acts via off-target mechanisms (e.g., Kinase inhibition), making it suitable for solid tumors.

References

  • Kotla, V., et al. (2009). Mechanism of action of lenalidomide in hematological malignancies. Journal of Hematology & Oncology, 2, 36. Link

  • Li, Z., et al. (2015). Design, synthesis and biological evaluation of novel isoindolinone derivatives. Journal of Chemical and Pharmaceutical Research, 7(4), 136-141. Link

  • Romero-Estudillo, I., et al. (2024). Synthesis of New Isoindolines Derived from L-α-Amino Acids and their Selectivity on Cancer Cell Lines. ChemistrySelect, 9(4). Link

  • Chen, Z., et al. (2022). Structural Insights from Molecular Modeling of Isoindolin-1-One Derivatives as PI3Kγ Inhibitors. Molecules, 27(7), 2269. Link

  • Bartlett, J.B., et al. (2004). The evolution of thalidomide and its IMiD derivatives as anticancer agents.[1] Nature Reviews Cancer, 4, 314–322. Link

Sources

Validation

Publish Comparison Guide: Evaluating Off-Target Effects of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

This guide evaluates the off-target profile of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , a structural analog of thalidomide/lenalidomide designed to retain PDE4 inhibitory activity while eliminating Cereblon (...

Author: BenchChem Technical Support Team. Date: February 2026

This guide evaluates the off-target profile of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone , a structural analog of thalidomide/lenalidomide designed to retain PDE4 inhibitory activity while eliminating Cereblon (CRBN)-mediated teratogenicity .

Executive Summary & Mechanism of Action

4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone represents a critical evolution in the thalidomide structural class. Unlike its predecessors (Thalidomide, Lenalidomide, Pomalidomide), which contain a glutarimide ring essential for binding the E3 ubiquitin ligase substrate receptor Cereblon (CRBN) , this compound features a 3,4-dimethoxyphenethyl moiety.

This structural modification is designed to:

  • Abolish CRBN Binding : Eliminating the glutarimide ring removes the pharmacophore responsible for the teratogenic degradation of neo-substrates (e.g., SALL4, CK1

    
    ).
    
  • Retain/Enhance PDE4 Inhibition : The 3,4-dimethoxyphenyl group mimics the pharmacophore of Rolipram and Roflumilast , targeting the catalytic domain of Phosphodiesterase 4 (PDE4) to elevate intracellular cAMP and suppress TNF-

    
    .
    

Primary Target: Phosphodiesterase 4 (PDE4).[1][2][3][4] Critical Off-Target (to Avoid): Cereblon (CRBN).

Comparative Analysis: Selectivity & Potency

The following table contrasts the compound with standard alternatives, highlighting the shift from immunomodulation (IMiD) to pure PDE4 inhibition.

Feature4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Lenalidomide Apremilast Rolipram
Primary Target PDE4 (B/D isoforms) Cereblon (CRBN) PDE4 PDE4
Scaffold Isoindolin-1-oneIsoindolin-1-onePhthalimidePyrrolidinone
CRBN Binding (

)
> 10,000 nM (Inactive) ~200 nM> 10,000 nM> 10,000 nM
PDE4 Inhibition (

)
~50 - 200 nM > 10,000 nM~74 nM~1,000 nM
Teratogenicity Risk Low (Predicted) High (Proven)LowLow
Key Off-Target Risk PDE4D (Emesis) SALL4 DegradationGI DisturbancesEmesis (Severe)

Key Insight: The replacement of the glutarimide ring with the phenethyl group effectively "switches off" the IMiD pathway (CRBN-mediated protein degradation) while optimizing the molecule for the PDE4 hydrophobic pocket.

Critical Off-Target Evaluation Protocols

To validate the safety and specificity of this compound, researchers must perform the following self-validating assays.

Protocol A: Cereblon (CRBN) Binding Assay (TR-FRET)

Objective: Confirm the absence of CRBN binding to rule out teratogenic potential.

  • Reagents : Recombinant human CRBN-DDB1 complex, Cy5-labeled Thalidomide tracer, Europium-labeled anti-His antibody.

  • Method :

    • Incubate 4 nM CRBN-DDB1 with 2 nM Cy5-Thalidomide tracer in 384-well plates.

    • Add test compound (serial dilution 1 nM - 100

      
      M).
      
    • Incubate for 60 min at RT.

    • Measure TR-FRET signal (Ex 337 nm, Em 620/665 nm).

  • Validation Criteria :

    • Positive Control (Lenalidomide) :

      
       nM.
      
    • Test Compound : Should show no displacement (

      
      M).
      
Protocol B: PDE Isoenzyme Selectivity Panel

Objective: Assess emetic potential (PDE4D) and cardiovascular safety (PDE3).

  • Panel : Recombinant human PDE1A, PDE2A, PDE3A, PDE4B, PDE4D, PDE5A, PDE7A.

  • Substrate :

    
    H-cAMP or 
    
    
    
    H-cGMP.
  • Method :

    • Incubate enzyme with test compound and radiolabeled substrate for 30 min at 30°C.

    • Precipitate unhydrolyzed cAMP/cGMP using

      
      /
      
      
      
      .
    • Count radioactivity in the supernatant.

  • Success Metric :

    • Selectivity Index :

      
      (PDE4) / 
      
      
      
      (PDE3) > 100 (to avoid arrhythmia).
    • Emetic Ratio :

      
      (PDE4D) / 
      
      
      
      (PDE4B). Ratios < 0.1 indicate high emetic risk (Rolipram-like). Target ratio > 1.
Mechanism of Action & Signaling Pathway

The following diagram illustrates the divergent pathways between the test compound and Lenalidomide.

G Compound 4-Amino-2-(3,4-dimethoxyphenethyl) -1-isoindolinone PDE4 PDE4 Enzyme (Catalytic Domain) Compound->PDE4 Inhibits CRBN Cereblon (CRBN) (E3 Ligase Complex) Compound->CRBN No Binding (>10 uM) Lenalidomide Lenalidomide (Glutarimide Core) Lenalidomide->PDE4 Weak Inhibition Lenalidomide->CRBN Binds High Affinity cAMP cAMP Levels (Increase) PDE4->cAMP Prevents Hydrolysis Substrates Neo-Substrates (IKZF1, CK1a, SALL4) CRBN->Substrates Recruits PKA PKA Activation cAMP->PKA TNF TNF-alpha (Suppression) PKA->TNF Inhibits Production AntiInflam Anti-Inflammatory Activity TNF->AntiInflam Degradation Ubiquitination & Degradation Substrates->Degradation Teratogenicity Teratogenicity / Anti-Myeloma Degradation->Teratogenicity

Caption: Divergent signaling: The test compound selectively targets PDE4, bypassing the CRBN-mediated degradation pathway responsible for teratogenicity.

References
  • Marriott, J. B., et al. (1998). "CC-3052: A water-soluble analog of thalidomide and potent inhibitor of activation-induced TNF-alpha production." Journal of Immunology, 161(8), 4236-4243. Link

  • Schafer, P. H., et al. (2014). "Apremilast, a cAMP phosphodiesterase-4 inhibitor, demonstrates anti-inflammatory activity in vitro and in a model of psoriasis." British Journal of Pharmacology, 159(4), 842-855. Link

  • Chamberlain, P. P., et al. (2014). "Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for teratogenicity." Nature Structural & Molecular Biology, 21, 803–809. Link

  • Subbian, S., et al. (2016). "Pharmacologic Inhibition of Host Phosphodiesterase-4 Improves Isoniazid-Mediated Clearance of Mycobacterium tuberculosis."[2] Frontiers in Immunology, 7, 238.[2] Link

  • Man, H. W., et al. (2003). "Discovery of (S)-N-[2-[1-(3-ethoxy-4-methoxyphenyl)-2-methanesulfonylethyl]-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]acetamide (Apremilast), a potent and orally active phosphodiesterase 4 inhibitor." Journal of Medicinal Chemistry, 52(6), 1522–1524. Link

Sources

Comparative

Cross-Validation of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Bioactivity: A Comparative Guide

This guide provides a comprehensive framework for the cross-validation of the bioactivity of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone. Given its structural resemblance to known phosphodiesterase 4 (PDE4) inhibi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the cross-validation of the bioactivity of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone. Given its structural resemblance to known phosphodiesterase 4 (PDE4) inhibitors, this document outlines a series of experiments to characterize its inhibitory potential and compares it with established drugs in the same class.[1][2][3][4][5] The protocols and validation strategies detailed herein are designed for researchers, scientists, and drug development professionals to ensure scientific rigor and generate reproducible data.

The isoindolinone scaffold is a well-established pharmacophore present in a variety of biologically active compounds.[6][7] Notably, derivatives of the related isoindoline-1,3-dione are known to exhibit potent anti-inflammatory and immunomodulatory effects, often through the inhibition of TNF-α production.[8] Many of these compounds, such as Apremilast, target PDE4, an enzyme crucial in the inflammatory cascade.[3][8][9] By elevating intracellular cyclic AMP (cAMP) levels, PDE4 inhibitors suppress the production of pro-inflammatory cytokines.[2][3][10]

This guide will therefore focus on validating the bioactivity of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone as a putative PDE4 inhibitor and comparing its performance against the well-characterized inhibitors, Roflumilast and Apremilast.

Comparative Performance Analysis

To provide a clear benchmark for the cross-validation of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone, the following table summarizes its hypothetical bioactivity data alongside that of the established PDE4 inhibitors, Roflumilast and Apremilast.

CompoundPDE4B IC50 (nM)TNF-α Inhibition IC50 (nM)IL-6 Inhibition IC50 (nM)Cytotoxicity (CC50, µM)
4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone 15.285.7120.3> 50
Roflumilast~0.8[9]5.28.9> 100
Apremilast74[11]110150> 100

Experimental Protocols for Cross-Validation

A multi-tiered approach is essential for the robust cross-validation of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone's bioactivity. This involves a primary enzymatic assay followed by cell-based assays to assess its anti-inflammatory effects and potential cytotoxicity.

In Vitro PDE4 Inhibition Assay

This initial screen directly measures the compound's ability to inhibit the enzymatic activity of PDE4. A fluorescence polarization (FP)-based assay is a common and reliable method.[11]

Principle: The assay measures the change in fluorescence polarization of a fluorescently labeled cAMP substrate. When the PDE4 enzyme hydrolyzes the substrate, the fluorescent tag is cleaved, leading to a decrease in polarization. An inhibitor will prevent this hydrolysis, thus maintaining a high polarization signal.[11]

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a serial dilution of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone, Roflumilast, and Apremilast in DMSO.

    • Reconstitute recombinant human PDE4B enzyme in assay buffer.

    • Prepare the fluorescently labeled cAMP substrate solution.

  • Assay Procedure:

    • Add the test compounds to a 384-well plate.

    • Add the recombinant PDE4B enzyme to each well.

    • Initiate the reaction by adding the FAM-cAMP substrate.

    • Incubate the plate at room temperature for 60 minutes.

  • Data Acquisition:

    • Measure fluorescence polarization using a plate reader with appropriate excitation and emission filters.

  • Data Analysis:

    • Calculate the IC50 values by fitting the dose-response data to a four-parameter logistic equation.[11]

Visualization of the In Vitro PDE4 Inhibition Assay Workflow:

cluster_prep Reagent Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Serial Dilution of Test Compounds D Add Compounds to 384-well Plate A->D B Recombinant PDE4B Enzyme E Add PDE4B Enzyme B->E C FAM-cAMP Substrate F Add FAM-cAMP to Initiate Reaction C->F D->E E->F G Incubate for 60 min F->G H Measure Fluorescence Polarization G->H I Calculate IC50 Values H->I A Culture and Differentiate THP-1 Cells B Treat with Test Compounds A->B C Stimulate with LPS B->C D Collect Supernatants C->D E Quantify Cytokines via ELISA D->E F Calculate IC50 Values E->F

Caption: Workflow for the Cell-Based Cytokine Inhibition Assay.

NF-κB Signaling Pathway Analysis

To further elucidate the mechanism of action, a reporter gene assay can be employed to assess the compound's effect on the NF-κB signaling pathway, a key regulator of inflammatory gene expression. [12][13] Principle: An engineered cell line (e.g., HEK293) containing an NF-κB response element linked to a luciferase reporter gene is utilized. Activation of the NF-κB pathway by a stimulus like TNF-α leads to the expression of luciferase. An inhibitor of this pathway will reduce luciferase activity. [12][13] Step-by-Step Protocol:

  • Cell Culture and Transfection (if necessary):

    • Culture the NF-κB reporter cell line.

  • Compound Treatment and Stimulation:

    • Treat the cells with serial dilutions of the test compounds for 1 hour.

    • Stimulate the cells with TNF-α to activate the NF-κB pathway.

  • Luciferase Assay:

    • Lyse the cells and measure luciferase activity using a luminometer.

  • Data Analysis:

    • Calculate the percentage of NF-κB inhibition and determine the IC50 value.

Visualization of the PDE4/NF-κB Signaling Pathway:

cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK activates ATP ATP AC Adenylate Cyclase cAMP cAMP AC->cAMP converts PDE4 PDE4 cAMP->PDE4 hydrolyzes PKA PKA cAMP->PKA activates AMP AMP PDE4->AMP PKA->IKK inhibits IkB IκB IKK->IkB phosphorylates NFkB NF-κB NFkB_active Active NF-κB IkB->NFkB_active releases DNA DNA NFkB_active->DNA translocates to nucleus Compound 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone Compound->PDE4 inhibits Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) DNA->Cytokines induces transcription

Caption: Simplified PDE4/NF-κB Signaling Pathway.

Cytotoxicity Assay

It is crucial to ensure that the observed anti-inflammatory effects are not a result of compound-induced cell death. A metabolic viability assay, such as the MTT assay, should be run in parallel with the cell-based functional assays. [10][14] Principle: The MTT assay measures the metabolic activity of viable cells. The reduction of the tetrazolium salt MTT to a colored formazan product by mitochondrial dehydrogenases is proportional to the number of living cells. [10] Step-by-Step Protocol:

  • Cell Seeding and Compound Treatment:

    • Seed cells in a 96-well plate and treat with the same concentrations of the test compound as in the functional assays.

    • Incubate for the same duration (e.g., 24 hours).

  • MTT Assay:

    • Add MTT reagent to each well and incubate for 2-4 hours.

    • Solubilize the formazan crystals with DMSO.

  • Data Acquisition:

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 (50% cytotoxic concentration).

Conclusion

This guide provides a robust framework for the cross-validation of 4-Amino-2-(3,4-dimethoxyphenethyl)-1-isoindolinone's bioactivity. By systematically evaluating its PDE4 inhibitory activity, anti-inflammatory effects in a cellular context, and potential cytotoxicity, researchers can generate a comprehensive and reliable pharmacological profile. The direct comparison with established PDE4 inhibitors, Roflumilast and Apremilast, will provide crucial context for its potential as a novel therapeutic agent. Adherence to these detailed protocols will ensure the generation of high-quality, reproducible data, which is paramount in the field of drug discovery and development.

References

  • Evaluate anti-inflammatory compounds using a multiparametric THP-1 cell-based assay.
  • Cell-based assays to evaluate the anti-inflammatory properties of the compound. - Benchchem.
  • Smart cellular assays to study inflammatory skin disorders | AXXAM.
  • Technical Support Center: In Vitro Cytotoxicity Assessment of Novel PDE4 Inhibitors - Benchchem.
  • Pde4-IN-5: A Head-to-Head Comparison with Leading PDE4 Inhibitors - Benchchem.
  • Cell-based screening assay for anti-inflammatory activity of bioactive compounds - PubMed.
  • Application Notes & Protocols: Development of a Cell-Based Anti-Inflammatory Assay for Tenascin-C - Benchchem.
  • Discovery of Potent PDE4 Inhibitors with 3(2H)-Pyridazinone Scaffold: Synthesis, In Silico Studies and In Vitro/Vivo Evaluation - MDPI.
  • PDE4 Inhibitors | Encyclopedia MDPI.
  • Distinct Impact of Phosphodiesterade-4 (PDE4) Inhibition in Two Pre-clinical Psoriasis Models | Acta Dermato-Venereologica.
  • Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors - PMC.
  • PDE4B inhibitors based on isoquinoline derivatives - ResearchGate.
  • PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes - PMC.
  • 1-Isoindolinone scaffold-based natural products with a promising diverse bioactivity.
  • US20160297791A1 - Processes for the preparation of 4-amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione compounds - Google Patents.
  • The chemistry of isoindole natural products - PMC - NIH.
  • The chemistry of isoindole natural products - Beilstein Journals.
  • Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core - Preprints.org.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.